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  • Product: N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
  • CAS: 158747-11-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine: Properties, Synthesis, and Potential Applications

For the Attention of Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of N,3,3-trimethyl-1,5-dioxa...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine. Given the limited availability of peer-reviewed literature on this specific compound, this document synthesizes information from analogous structures and established chemical principles to offer a robust technical resource.

Introduction and Molecular Overview

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is a spirocyclic compound featuring a 1,5-dioxaspiro[5.5]undecane core. This structure is characterized by a central quaternary carbon atom shared by two heterocyclic rings. The molecule is further substituted with two methyl groups at the 3-position and a secondary amine at the 9-position, which is also N-methylated.

The spiroketal moiety is a common structural motif in natural products and is known for its conformational rigidity, which can be advantageous in drug design for optimizing ligand-receptor interactions. The presence of a secondary amine group provides a site for further functionalization and potential salt formation, which can be crucial for modulating physicochemical properties such as solubility and bioavailability.

The N,N-dimethylated analog of this compound, N,N,3,3-Tetramethyl-1,5-dioxaspiro[5.5]undecan-9-amine, has been identified as a reagent in the synthesis of carbazolecarboxamides and cycloheptaindolecarboxamides, which act as 5-HT1F agonists for the treatment of migraines[1]. This suggests that N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine may also serve as a valuable building block in the development of novel therapeutics targeting the serotonergic system.

Physicochemical and Spectroscopic Properties

Direct experimental data for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is not widely available. However, its properties can be predicted based on its structure and data from its likely precursor, 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.

Predicted Physicochemical Properties
PropertyPredicted ValueRationale/Source
CAS Number 158747-11-6[2]
Molecular Formula C12H23NO2[2]
Molecular Weight 213.32 g/mol [2]
Physical Form Likely a solid at room temperatureBased on the precursor's melting point of 45-50°C[3].
Boiling Point > 200 °C (estimated)Amines generally have higher boiling points than their corresponding ketones due to hydrogen bonding.
Solubility Expected to be soluble in organic solvents like methanol, ethanol, and dichloromethane. Solubility in water is likely to be pH-dependent, with increased solubility in acidic conditions due to protonation of the amine.General properties of secondary amines.
pKa 9-11 (estimated)Typical range for secondary amines.
Predicted Spectroscopic Properties

The IR spectrum of a secondary amine is characterized by a single, sharp N-H stretching absorption in the range of 3300-3500 cm⁻¹[4][5]. The C-N stretching vibration is expected to appear in the 1020-1250 cm⁻¹ region. The presence of the spiroketal can be confirmed by strong C-O stretching bands between 1000 and 1300 cm⁻¹.

  • ¹H NMR: The N-H proton of the secondary amine would likely appear as a broad singlet between 0.5 and 5.0 ppm, and its position would be concentration-dependent[6][7]. The N-methyl group would be a sharp singlet around 2.2-2.6 ppm[4][7]. The protons on the carbon adjacent to the nitrogen would be deshielded and appear in the 2.3-3.0 ppm range[6]. The gem-dimethyl groups at the 3-position would likely appear as two distinct singlets due to the rigid spirocyclic structure. The remaining protons on the cyclohexane and dioxane rings would appear as complex multiplets in the upfield region.

  • ¹³C NMR: The carbon atom attached to the nitrogen would be deshielded and is expected to resonate around 40-60 ppm. The N-methyl carbon would appear around 30-40 ppm. The spiroketal carbon would be a quaternary signal in the 90-110 ppm range.

According to the nitrogen rule, a compound with an odd number of nitrogen atoms will have an odd-numbered molecular weight[7]. N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine has one nitrogen atom and a molecular weight of 213.32, which is consistent with this rule. The mass spectrum would be expected to show a molecular ion peak at m/z = 213. A characteristic fragmentation pattern for amines is α-cleavage, which would involve the breaking of the C-C bond adjacent to the nitrogen, leading to resonance-stabilized fragments.

Synthesis and Experimental Protocols

A plausible and efficient synthetic route to N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine involves a two-step process starting from the commercially available 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.

Synthesis_Workflow Precursor 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one Intermediate N-(3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-yl)methanamine Precursor->Intermediate Reductive Amination (e.g., NaBH(OAc)3, CH3NH2) Target N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Intermediate->Target N-Methylation (e.g., HCHO, HCOOH)

Caption: Proposed two-step synthesis of the target compound.

Step 1: Reductive Amination of 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one

This step involves the reaction of the ketone precursor with methylamine in the presence of a reducing agent to form the secondary amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and effective reducing agent for this transformation.

Protocol:

  • To a solution of 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (1.0 eq) in a suitable solvent such as dichloromethane or 1,2-dichloroethane, add methylamine (1.2 eq, either as a solution in THF or as the hydrochloride salt with a base like triethylamine).

  • Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

  • Continue stirring at room temperature and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with the reaction solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield N-(3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-yl)methanamine.

Step 2: N-Methylation of the Secondary Amine (Eschweiler-Clarke Reaction)

The Eschweiler-Clarke reaction is a classic and efficient method for the N-methylation of primary or secondary amines using formaldehyde and formic acid.

Protocol:

  • To a flask containing the secondary amine from Step 1 (1.0 eq), add formic acid (2.0-3.0 eq) and formaldehyde (2.0-3.0 eq, as a 37% aqueous solution).

  • Heat the reaction mixture to 80-100 °C and stir for several hours, monitoring the evolution of carbon dioxide.

  • Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and basify with a strong base such as sodium hydroxide solution.

  • Extract the product with a suitable organic solvent like ethyl acetate or diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation to obtain N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine.

Potential Biological Activity and Applications in Drug Discovery

As previously mentioned, the N,N-dimethylated analog of the title compound is a known reagent in the synthesis of 5-HT1F receptor agonists for migraine treatment[1]. The 5-HT1F receptor is a promising target for acute migraine therapy, as its activation is thought to inhibit the release of calcitonin gene-related peptide (CGRP) without causing the vasoconstriction associated with triptans.

The structural similarity of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine to these precursors suggests that it could also serve as a key intermediate in the development of novel 5-HT1F agonists. The secondary amine functionality provides a handle for the attachment of various pharmacophoric groups, allowing for the exploration of structure-activity relationships.

Furthermore, spiroketal-containing molecules have been investigated for a wide range of biological activities, including antibacterial, antifungal, and anticancer properties[8]. The rigid spirocyclic core of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine could be exploited as a scaffold in the design of new bioactive compounds targeting other receptors or enzymes.

Biological_Relevance Target N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Intermediate Key Intermediate Target->Intermediate Agonist 5-HT1F Agonist Intermediate->Agonist Application Migraine Treatment Agonist->Application

Caption: Potential application in migraine treatment.

Safety and Handling

Specific safety data for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is not available. However, based on the data for its precursor, 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one, and general knowledge of amines, the following precautions should be taken:

  • Irritant: The precursor is a known skin and eye irritant[9]. It is prudent to assume the target compound has similar properties.

  • Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is a structurally interesting molecule with significant potential as a building block in medicinal chemistry, particularly in the development of novel treatments for migraines. While direct experimental data is scarce, its chemical properties and a reliable synthetic route can be confidently inferred from related compounds and established synthetic methodologies. Further research into the biological activity of this compound and its derivatives is warranted.

References

  • [Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro

  • .ncbi.nlm.nih.gov/pmc/articles/PMC6479782/)

Sources

Exploratory

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine structure elucidation

An In-Depth Technical Guide for the Structure Elucidation of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Abstract The definitive assignment of a chemical structure is a foundational requirement in chemical synthes...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for the Structure Elucidation of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

Abstract

The definitive assignment of a chemical structure is a foundational requirement in chemical synthesis and drug development. Novel molecular entities demand a rigorous, multi-technique approach to unambiguously determine their atomic connectivity and stereochemistry. This guide provides an in-depth, methodology-focused walkthrough for the structure elucidation of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, a representative spiroketal amine. This document is intended for researchers, scientists, and drug development professionals, emphasizing the logic behind experimental selection and data integration. We will proceed with a systematic workflow, treating the compound as a novel entity, to demonstrate how orthogonal analytical techniques are synergistically employed to build a conclusive structural argument from first principles.

Introduction: The Structural Hypothesis

The compound name, N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, provides a clear starting hypothesis for its structure. A systematic breakdown of the IUPAC name suggests the following features:

  • [5.5]undecane: A spirocyclic system where two six-membered rings are joined by a single shared carbon atom.

  • 1,5-dioxaspiro: Two oxygen atoms replace carbons at positions 1 and 5. The spiro-carbon is implicitly C6.

  • 3,3-trimethyl: Two methyl groups are attached to C3.

  • 9-amine: An amino group (-NH2) is attached to C9.

  • N-methyl: A methyl group is attached to the nitrogen of the amine, making it a secondary amine.

Based on this nomenclature, the proposed molecular formula is C₁₃H₂₅NO₂. The first crucial step is to verify this formula and then systematically map the connectivity of the atoms.

The Elucidation Workflow: A Strategy of Orthogonal Verification

A robust structure elucidation workflow does not rely on a single piece of evidence. Instead, it builds a case by integrating data from multiple, independent analytical techniques. Each technique provides a unique piece of the puzzle, and their collective agreement provides high confidence in the final structure. Our strategy is designed as a self-validating system where the hypothesis from one experiment is tested and confirmed by the next.

Elucidation_Workflow cluster_start Initial Hypothesis cluster_mass_spec Mass Spectrometry cluster_spectroscopy Spectroscopy cluster_nmr_2d 2D NMR Connectivity cluster_confirmation Final Confirmation Hypothesis Propose Structure & Formula (C13H25NO2) from IUPAC Name MS High-Resolution MS (HRMS) Confirm Molecular Formula Hypothesis->MS Verify Mass IR Infrared (IR) Identify Functional Groups MS->IR Confirm Functional Groups NMR_1D 1D NMR (1H, 13C, DEPT) Map C/H Environments IR->NMR_1D Count C & H Types HSQC HSQC Connect Protons to Carbons NMR_1D->HSQC Assign C-H Pairs COSY COSY Map H-H Couplings Structure Assemble Fragments & Confirm Final Structure COSY->Structure HSQC->COSY Build H-H Spin Systems HMBC HMBC Map Long-Range C-H Bonds HSQC->HMBC Connect Fragments HMBC->Structure

Caption: Overall workflow for structure elucidation.

Step 1: Mass Spectrometry - Confirming the Foundation

Expertise & Rationale: Before investing significant time in NMR analysis, it is imperative to confirm the molecular formula. High-Resolution Mass Spectrometry (HRMS), particularly with a soft ionization technique like Electrospray Ionization (ESI), is the gold standard for this purpose. ESI is chosen to minimize fragmentation and maximize the intensity of the protonated molecular ion [M+H]⁺.

Experimental Protocol:

  • Sample Preparation: Dissolve ~0.1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) containing 0.1% formic acid. The acid ensures efficient protonation of the amine nitrogen.

  • Instrument: Utilize a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Analysis: Acquire the spectrum in positive ion mode.

  • Data Interpretation: Locate the [M+H]⁺ peak. The instrument's high resolving power allows for the determination of the exact mass to four or five decimal places. This exact mass is then compared against the theoretical mass calculated for the protonated proposed formula, C₁₃H₂₆NO₂⁺.

Expected Data & Validation:

ParameterTheoretical Value (for C₁₃H₂₆NO₂⁺)Acceptable Experimental Window
Exact Mass ([M+H]⁺)228.1964± 5 ppm
Isotopic PatternMatch theoretical C13 distributionQualitative Match

A measured mass within 5 ppm of the theoretical value provides strong, trustworthy evidence for the proposed elemental composition. The absence of this peak would immediately invalidate the initial hypothesis and point towards an unexpected product or impurity.

Step 2: Spectroscopic Analysis - Functional Groups and Carbon Skeleton

Infrared (IR) Spectroscopy: A Quick Functional Group Snapshot

Rationale: IR spectroscopy is a rapid and non-destructive technique to confirm the presence of key functional groups and, just as importantly, the absence of others. For our target molecule, we expect to see C-O stretches for the ketal and N-H stretches for the secondary amine, while confirming the absence of carbonyl (C=O) or hydroxyl (O-H) groups that might arise from incomplete reactions.

Expected Absorptions:

Wavenumber (cm⁻¹)Vibration TypeFunctional Group Implication
~3300-3350 (weak)N-H StretchConfirms presence of a secondary amine
~2950-2850C-H Stretch (sp³)Aliphatic nature of the molecule
~1150-1050 (strong)C-O StretchConfirms the presence of the dioxaspiro ketal

The presence of a strong C-O stretch and a weak N-H band, coupled with the absence of a strong, broad O-H band (~3400 cm⁻¹) or a sharp C=O band (~1715 cm⁻¹), provides a crucial layer of validation.

1D NMR Spectroscopy: Counting the Pieces

Rationale: ¹H and ¹³C NMR spectroscopy are the cornerstones of structure elucidation. They provide detailed information about the chemical environment, quantity, and connectivity of every hydrogen and carbon atom in the molecule. The Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) are used to differentiate between CH, CH₂, and CH₃ carbons, which is essential for unambiguous assignment.

Predicted NMR Data (in CDCl₃):

Atom TypePredicted ¹³C Shift (ppm)Predicted ¹H Shift (ppm)MultiplicityIntegrationRationale for Prediction
2 x -CH₃ (C3)~25-30~0.9-1.1singlet6HGem-dimethyl on a cyclohexane ring.
1 x N-CH₃~30-35~2.3-2.5singlet3HMethyl group attached to nitrogen.
Spiroketal C (C6)~95-105---------Quaternary carbon bonded to two oxygens; highly deshielded.
2 x O-CH₂ (C2, C4)~60-70~3.4-3.8multiplet4HDiastereotopic methylenes adjacent to oxygen.
-CH-NH (C9)~50-55~2.8-3.2multiplet1HMethine carbon attached to nitrogen.
4 x Ring CH₂~20-40~1.2-1.9multiplet8HRemaining aliphatic methylene groups in the two rings.
N-H---~1.5-2.5 (broad)singlet1HExchangeable proton, often broad and may not couple.

Self-Validation Check:

  • ¹³C Count: The ¹³C NMR spectrum should show exactly 10 distinct carbon signals (due to symmetry, the two methyls at C3 are equivalent, as are the two pairs of ring methylenes).

  • DEPT Analysis: The DEPT-135 spectrum should show three positive CH₃ signals, five negative CH₂ signals, and one positive CH signal. The DEPT-90 should show only the single CH signal. The quaternary spiroketal carbon will be absent from all DEPT spectra but present in the main ¹³C spectrum.

  • ¹H Integration: The total integration of the ¹H NMR spectrum should sum to 25 protons (excluding the exchangeable N-H proton).

Step 3: 2D NMR Spectroscopy - Assembling the Puzzle

Rationale: While 1D NMR provides the parts list, 2D NMR experiments reveal how those parts are connected. COSY (Correlation Spectroscopy) identifies protons that are coupled to each other (typically on adjacent carbons), while HMBC (Heteronuclear Multiple Bond Correlation) reveals longer-range couplings between protons and carbons (2-3 bonds away). This is the most powerful combination for tracing the carbon skeleton.

Experimental Protocol (Standard Suite):

  • COSY (¹H-¹H): Reveals proton-proton coupling networks. We expect to see correlations between protons on adjacent carbons within each of the six-membered rings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal directly to the carbon it is attached to. This is a crucial step for assigning which proton signal corresponds to which carbon signal from the 1D spectra.

  • HMBC (¹H-¹³C): This is the key experiment for connecting molecular fragments. It shows correlations between protons and carbons that are 2 or 3 bonds apart.

Key HMBC Correlations for Structure Confirmation:

The diagram below illustrates the most critical HMBC correlations needed to unambiguously prove the proposed structure. For example, seeing a correlation from the protons of the C3 methyl groups to the spiroketal carbon (C6) would be definitive proof of their relative positions.

Caption: Key HMBC correlations for structural confirmation.

Data Integration and Final Proof:

  • Trace the Rings: Use COSY to walk around the proton spin systems of each ring. For example, start with the proton on C9 (H9), find its neighbors on C8 and C10, then find their neighbors, and so on, until the connectivity of the entire cyclohexane ring is established.

  • Connect Fragments with HMBC: The protons of the two methyl groups at C3 should show an HMBC correlation to C2, C4, and C3. Crucially, the protons of the N-methyl group must show a correlation to C9. This unambiguously links the methylamino group to the C9 position of the cyclohexane ring.

  • Confirm the Spirocenter: The protons on C2, C4, C7, and C11 should all show HMBC correlations to the highly deshielded quaternary spiroketal carbon (~100 ppm), confirming the spirocyclic nature of the molecule.

When the data from HRMS, IR, ¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC are all consistent with the proposed structure and with each other, the structure is considered elucidated with a high degree of scientific certainty.

Conclusion

References

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer. [Link]

Foundational

An In-Depth Technical Guide to the Synthesis of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

Executive Summary This technical guide provides a comprehensive, research-level overview of a robust synthetic route to N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, a novel spirocyclic amine with potential applica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive, research-level overview of a robust synthetic route to N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, a novel spirocyclic amine with potential applications in medicinal chemistry and drug discovery. The synthesis is strategically designed as a two-step process, commencing with the formation of a key spiroketone intermediate, followed by a highly selective reductive amination. This document elucidates the underlying chemical principles, provides detailed experimental protocols, and offers insights into the rationale behind the selection of reagents and reaction conditions. The target audience for this guide includes researchers, scientists, and professionals in the field of drug development who require a practical and scientifically rigorous understanding of the synthesis of complex amine scaffolds.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule, N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (1), reveals a logical disconnection at the carbon-nitrogen bond. This bond can be formed through the reductive amination of a ketone precursor. This leads to the key intermediate, 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (2). The spiroketal core of this intermediate can be synthesized via the ketalization of a cyclohexanedione with a suitable diol. Specifically, 1,4-cyclohexanedione (3) and 2,2-dimethyl-1,3-propanediol (neopentyl glycol) (4) are identified as the ideal starting materials.

Retrosynthesis target N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (1) intermediate 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (2) target->intermediate Reductive Amination start1 1,4-Cyclohexanedione (3) intermediate->start1 Ketalization start2 2,2-Dimethyl-1,3-propanediol (4) intermediate->start2 Ketalization

Caption: Retrosynthetic pathway for the target molecule.

Part 1: Synthesis of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (Intermediate 2)

The initial step in the synthesis is the formation of the spiroketone intermediate through the acid-catalyzed ketalization of 1,4-cyclohexanedione with neopentyl glycol. The use of p-toluenesulfonic acid (p-TsOH) as a catalyst is a standard and effective choice for this transformation. To drive the equilibrium towards the product, the water generated during the reaction is removed azeotropically using a Dean-Stark apparatus.

Experimental Protocol

Ketalization_Workflow cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up and Purification A Charge a round-bottom flask with 1,4-cyclohexanedione, neopentyl glycol, and toluene. B Add a catalytic amount of p-toluenesulfonic acid monohydrate. A->B C Equip the flask with a Dean-Stark apparatus and a reflux condenser. B->C D Heat the mixture to reflux. C->D E Monitor the reaction by observing water collection in the Dean-Stark trap. D->E F Continue reflux until the theoretical amount of water is collected. E->F G Cool the reaction mixture to room temperature. F->G H Wash with saturated sodium bicarbonate solution and brine. G->H I Dry the organic layer over anhydrous sodium sulfate. H->I J Concentrate under reduced pressure to obtain the crude product. I->J K Purify by column chromatography or recrystallization. J->K

Caption: Experimental workflow for the synthesis of the spiroketone intermediate.

Step-by-Step Methodology:

  • To a 500 mL round-bottom flask equipped with a magnetic stirrer, add 1,4-cyclohexanedione (11.2 g, 0.1 mol), 2,2-dimethyl-1,3-propanediol (10.4 g, 0.1 mol), and 250 mL of toluene.

  • Add p-toluenesulfonic acid monohydrate (0.95 g, 5 mol%) to the suspension.

  • Fit the flask with a Dean-Stark apparatus and a reflux condenser.

  • Heat the mixture to reflux and continue heating until the theoretical amount of water (1.8 mL) has been collected in the Dean-Stark trap.

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and wash with 100 mL of saturated aqueous sodium bicarbonate solution, followed by 100 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one as a white solid.

ReagentMolar Mass ( g/mol )Amount (g)Moles (mol)
1,4-Cyclohexanedione112.1311.20.1
2,2-Dimethyl-1,3-propanediol104.1510.40.1
p-Toluenesulfonic acid190.220.950.005
Toluene92.14250 mL-
Characterization of Intermediate 2
  • ¹H NMR (400 MHz, CDCl₃): Predicted chemical shifts include singlets for the gem-dimethyl groups and the methylene protons of the neopentyl moiety, along with multiplets for the cyclohexane ring protons.

  • ¹³C NMR (100 MHz, CDCl₃): Expected signals include a peak for the carbonyl carbon, the spiro carbon, and distinct signals for the methyl and methylene carbons of the spiroketal system.

  • Mass Spectrometry (EI): The mass spectrum should show the molecular ion peak (M⁺) at m/z 198, corresponding to the molecular weight of the compound[1].

Part 2: Synthesis of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (Target Molecule 1)

The final step is the reductive amination of the spiroketone intermediate with methylamine. Sodium triacetoxyborohydride is the reducing agent of choice due to its mildness and high selectivity for the iminium ion intermediate over the ketone starting material[2][3]. The reaction is typically performed in an aprotic solvent such as 1,2-dichloroethane (DCE), and the addition of acetic acid can catalyze the formation of the iminium ion, particularly with ketones[2][4].

Experimental Protocol

Reductive_Amination_Workflow cluster_0 Reaction Setup cluster_1 Reduction cluster_2 Work-up and Purification A Dissolve the spiroketone intermediate in 1,2-dichloroethane. B Add methylamine (as a solution or gas) and acetic acid. A->B C Stir the mixture at room temperature for a short period to allow for iminium ion formation. B->C D Add sodium triacetoxyborohydride portion-wise. C->D E Stir the reaction at room temperature until completion (monitor by TLC or LC-MS). D->E F Quench the reaction with saturated aqueous sodium bicarbonate. E->F G Extract the aqueous layer with dichloromethane. F->G H Combine organic layers, wash with brine, and dry over anhydrous sodium sulfate. G->H I Concentrate under reduced pressure. H->I J Purify the crude amine by column chromatography on silica gel. I->J

Caption: Experimental workflow for the reductive amination step.

Step-by-Step Methodology:

  • In a 250 mL round-bottom flask, dissolve 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (9.9 g, 0.05 mol) in 100 mL of 1,2-dichloroethane.

  • Add a 2.0 M solution of methylamine in THF (37.5 mL, 0.075 mol) followed by glacial acetic acid (2.9 mL, 0.05 mol).

  • Stir the mixture at room temperature for 30 minutes.

  • Add sodium triacetoxyborohydride (15.9 g, 0.075 mol) portion-wise over 15 minutes, ensuring the temperature does not rise significantly.

  • Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, carefully quench by the slow addition of 100 mL of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 75 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine.

ReagentMolar Mass ( g/mol )AmountMoles (mol)
Spiroketone Intermediate198.269.9 g0.05
Methylamine (2.0 M in THF)31.0637.5 mL0.075
Sodium Triacetoxyborohydride211.9415.9 g0.075
Acetic Acid60.052.9 mL0.05
1,2-Dichloroethane98.96100 mL-

Characterization of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (1)

  • ¹H NMR (400 MHz, CDCl₃): Predicted signals would include a singlet for the N-methyl group, singlets for the gem-dimethyl groups, and overlapping multiplets for the methylene and methine protons of the cyclohexane and neopentyl fragments. The proton on the carbon bearing the amino group would likely appear as a multiplet.

  • ¹³C NMR (100 MHz, CDCl₃): Expected signals would include a peak for the N-methyl carbon, the spiro carbon, the carbon attached to the nitrogen, and distinct signals for the methyl and methylene carbons of the spiroketal system and the cyclohexane ring.

  • Mass Spectrometry (ESI-MS): The high-resolution mass spectrum is expected to show a protonated molecular ion [M+H]⁺ at m/z 214.1807, corresponding to the molecular formula C₁₂H₂₄NO₂⁺.

  • Infrared Spectroscopy (FTIR): Key vibrational bands would include C-H stretching, N-H stretching (if a secondary amine is present as an impurity), and C-O stretching of the ketal.

References

  • Organic Syntheses, 93, 210-227; 2016. DOI: 10.15227/orgsyn.093.0210
  • Arkivoc, 2001, (ix), 117-124.
  • PubChem Compound Summary for CID 587968, 3,3-Dimethyl-1,5-dioxaspiro(5.5)undecan-9-one. [Link]

  • PubChem Compound Summary for CID 9096, 1,5-Dioxaspiro[5.5]undecane. [Link]

  • ResearchGate, 1,3-Cyclohexanedione in the Synthesis of Fused Derivatives of 4,7-Phenanthroline. [Link]

  • Myers, J. W.
  • PubMed Central, Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one. [Link]

  • Google Patents, US5744648A, Process for the manufacture of 1, 3-cyclohexanedione.
  • Abdel-Magid, A. F., et al. J. Org. Chem., 1996, 61, 3849-3862.
  • ACS Omega, 2022, 7, 34, 30125–30132. [Link]

  • PubMed Central, Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives. [Link]

  • PubMed Central, Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. [Link]

  • Google Patents, CN102746269A, New preparation process of 1, 4-cyclohexanedione monoethylene acetal.

Sources

Exploratory

Solubility Profile & Technical Guide: N,3,3-Trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

[1] Executive Summary: The Spirocyclic Advantage N,3,3-Trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS: 158747-11-6) represents a critical structural motif in modern medicinal chemistry.[1] As a spirocyclic secondary a...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The Spirocyclic Advantage

N,3,3-Trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS: 158747-11-6) represents a critical structural motif in modern medicinal chemistry.[1] As a spirocyclic secondary amine, it serves as a conformationally restricted surrogate for piperidine or cyclohexylamine derivatives, offering improved metabolic stability and vector positioning in GPCR and ion channel drug discovery.[1]

This guide provides a definitive technical analysis of its solubility landscape. Unlike simple aliphatic amines, the spiro-ketal core introduces a unique lipophilic-hydrophilic balance that dictates specific solvent choices for synthesis, purification, and biological assay formulation.[1]

Physicochemical Core & Structural Analysis

To predict and manipulate solubility, we must first deconstruct the molecule’s competing forces.[1]

PropertyValue (Est.)Implication for Solubility
Molecular Weight 213.32 g/mol Low MW facilitates solubility in a broad range of organic solvents.[1]
LogP (Octanol/Water) 1.2 – 1.6Moderately lipophilic.[1] Soluble in organics; limited aqueous solubility as a free base.[1]
pKa (Conjugate Acid) ~9.5 – 10.5Highly basic secondary amine.[1] Protonation drastically alters solubility (pH-dependent switch).[1]
H-Bond Donors 1 (NH)Capable of H-bonding; enhances solubility in alcohols (MeOH, EtOH).[1]
H-Bond Acceptors 3 (2 Oxygens, 1 Nitrogen)The dioxolane ring acts as a weak Lewis base, improving compatibility with polar aprotic solvents.[1]
Structural Logic[1]
  • The Ketal Ring (1,5-dioxa): Adds polarity without ionizability.[1] It prevents the molecule from being purely lipophilic (like a simple hydrocarbon), making it compatible with ethers (THF, MTBE).[1]

  • The Secondary Amine: The "solubility switch."[1]

    • Neutral State (pH > 11): Lipophilic behavior.[1]

    • Cationic State (pH < 8): Hydrophilic behavior.[1]

Solubility Landscape: The Solvent Matrix

The following classification is based on the Free Base form of the compound.

Class A: Primary Solvents (High Solubility > 100 mg/mL)

Best for: Stock solutions, reactions, and transfers.[1]

  • Dichloromethane (DCM): The "Gold Standard" for this molecule.[1] The lipophilic spiro core interacts favorably with DCM, while the amine remains stable.[1]

  • Methanol / Ethanol: Excellent solubility due to H-bonding capabilities.[1] Note: Avoid protic solvents if using strong electrophiles (e.g., acid chlorides) that might react with the solvent.[1]

  • Tetrahydrofuran (THF): Ideal for anhydrous reactions.[1]

Class B: Intermediate/Functional Solvents

Best for: Crystallization, partitioning, and controlled release.[1]

  • Ethyl Acetate: Good solubility, but the amine can catalyze hydrolysis or transesterification over long storage periods.[1] Use only for rapid workups.

  • Acetonitrile: Soluble, but risk of phase separation at very low temperatures.[1]

  • Toluene: Soluble.[1] Useful for azeotropic removal of water during Schiff base formation.[1]

Class C: Anti-Solvents & Problematic Matrices
  • Water (Neutral pH): Poor solubility (< 1 mg/mL).[1] The molecule will "oil out" or form a gummy precipitate.[1]

  • Hexanes/Heptane: Variable. While the spiro core is lipophilic, the polar amine/ketal functionality often leads to immiscibility or oiling out.[1] Do not use as a single solvent for recrystallization. [1]

Experimental Protocols: Self-Validating Systems

Protocol 4.1: Thermodynamic Solubility Determination

Use this protocol to generate precise data for formulation.

  • Saturation: Add excess N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (solid or oil) to 1.0 mL of target solvent in a sealed HPLC vial.

  • Equilibration: Agitate at 25°C for 24 hours (shaker or stir bar).

  • Filtration: Filter supernatant through a 0.22 µm PTFE syringe filter (Nylon is acceptable for alcohols; avoid CA for organics).[1]

  • Quantification: Dilute filtrate 100x in Acetonitrile and analyze via LC-MS or HPLC-UV (210 nm).

    • Validation Check: If the peak area is outside the linear range of your standard curve, perform serial dilutions.[1]

Protocol 4.2: The "Acid-Base Switch" Purification

This method utilizes the pKa to purify the compound from non-basic impurities without chromatography.[1]

  • Dissolution: Dissolve crude mixture in Ethyl Acetate (Class B).

  • Extraction (Forward): Wash with 0.5 M HCl (aq) .

    • Mechanism:[1][2] The amine protonates (

      
      ), becoming water-soluble.[1] Impurities remain in the organic layer.[1]
      
  • Separation: Discard the organic layer.[1] Keep the aqueous acidic layer.[1]

  • Basification: Cool aqueous layer to 0°C. Slowly add 2.0 M NaOH until pH > 12.

    • Observation: The solution will turn cloudy as the free base precipitates/oils out.[1]

  • Extraction (Back): Extract 3x with DCM (Class A).

  • Drying: Dry combined DCM layers over

    
     and concentrate.
    

Visualization: Solubility Decision Tree

SolubilityLogic Start Start: N,3,3-trimethyl... (Free Base) Goal What is the Goal? Start->Goal Reaction Reaction Medium Goal->Reaction Synthesis Purification Purification Goal->Purification Cleanup Analysis LC/GC Analysis Goal->Analysis QC DCM Dichloromethane (High Sol, Inert) Reaction->DCM Amidation/Acylation MeOH Methanol (High Sol, Protic) Reaction->MeOH Reductive Amination WaterAcid Aq. HCl (pH < 4) (Soluble as Salt) Purification->WaterAcid Extract Impurities WaterBase Aq. NaOH (pH > 10) (INSOLUBLE - Oils Out) Purification->WaterBase Precipitate Product Analysis->MeOH Diluent Hexane Hexanes (Risk of Oiling) Analysis->Hexane Avoid! WaterAcid->WaterBase pH Switch (NaOH)

Caption: Operational decision tree for solvent selection based on process goals (Synthesis, Purification, or Analysis).

Critical Application Notes

Salt Formation

Researchers often purchase or generate the Hydrochloride (HCl) or Oxalate salt to improve stability.[1]

  • Solubility Shift: The HCl salt is insoluble in DCM and Et2O but highly soluble in Water, Methanol, and DMSO .[1]

  • Warning: Do not attempt to extract the HCl salt into DCM; it will remain in the aqueous phase.[1]

CO2 Absorption (The "Air Artifact")

As a secondary amine, this compound can react with atmospheric


 to form carbamates upon prolonged exposure to air in solution.[1]
  • Symptom: Appearance of a "ghost peak" in LC-MS (M+44) or cloudiness in non-polar solvents.[1]

  • Prevention: Store solutions under Argon/Nitrogen.[1] Use fresh solvents.[1]

Reductive Amination Context

When using this amine as a building block for reductive amination:

  • Preferred Solvent: 1,2-Dichloroethane (DCE) or Methanol.[1]

  • Why: DCE solubilizes both the spiro-amine and the aldehyde partner effectively, facilitating imine formation before the addition of the reducing agent (e.g., STAB).[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 587968, 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one. Retrieved January 31, 2026, from [Link](Source for core spiro-ketal physical properties).[1]

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry.[1] Oxford University Press.[1] (Authoritative source for general amine solubility and acid-base extraction principles).

  • Fogg, P. G. T. (1984).Solubility of Ammonia and Amines in Organic Solvents. NIST Solubility Data Series.

Sources

Foundational

An In-depth Technical Guide to N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Derivatives and Analogs: Synthesis, Properties, and Therapeutic Potential

Abstract The 1,5-dioxaspiro[5.5]undecane scaffold represents a unique, conformationally restricted three-dimensional structure that has garnered increasing interest in medicinal chemistry. Its rigid framework allows for...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 1,5-dioxaspiro[5.5]undecane scaffold represents a unique, conformationally restricted three-dimensional structure that has garnered increasing interest in medicinal chemistry. Its rigid framework allows for precise orientation of functional groups in space, making it an attractive core for the design of novel therapeutic agents with high target specificity. This technical guide provides a comprehensive overview of the synthesis, chemical properties, and potential biological activities of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine and its analogs. While public domain data on the specific title compound is limited, this document extrapolates from known synthetic methodologies and the established pharmacology of structurally related spiroketal amines to provide a forward-looking perspective for researchers, scientists, and drug development professionals. We will delve into robust synthetic pathways, detailed experimental protocols, and an analysis of the structure-activity relationships (SAR) of analogous compounds, highlighting their potential as modulators of key biological targets such as G-protein coupled receptors (GPCRs) and ion channels.

Introduction: The Spiroketal Amine Scaffold in Drug Discovery

Spirocycles are carbocyclic or heterocyclic compounds characterized by two rings connected through a single common atom, the spiro atom. This structural motif imparts significant conformational rigidity compared to their acyclic or simple cyclic counterparts. In drug design, this rigidity can be highly advantageous; by locking flexible chains into a more defined orientation, it is possible to reduce the entropic penalty upon binding to a biological target, thereby potentially increasing binding affinity and selectivity. The 1,5-dioxaspiro[5.5]undecane core, a type of spiroketal, is of particular interest due to its prevalence in a number of natural products with potent biological activities.

The introduction of an amine functionality onto this scaffold, particularly at the C-9 position, opens up a vast chemical space for exploration. Amines are a cornerstone of pharmacology, with their ability to form salt bridges and hydrogen bonds, and to be readily derivatized to modulate physicochemical properties such as solubility and lipophilicity. The specific focus of this guide, the N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine core, combines the rigidity of the spiroketal with the versatile pharmacology of an amine, presenting a promising platform for the development of novel therapeutics.

Synthetic Strategies

The synthesis of the target amine scaffold can be logically approached in a two-stage process: first, the construction of the spiroketal ketone precursor, and second, the conversion of the ketone to the desired amine via reductive amination.

Synthesis of the Precursor Ketone: 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one

The key precursor for our target amine is the corresponding ketone. This molecule can be synthesized through the ketalization of 1,4-cyclohexanedione with 2,2-dimethyl-1,3-propanediol. The use of a mono-ketal of 1,4-cyclohexanedione is also a common starting point.

The causality behind this choice of reaction is rooted in the principles of protecting group chemistry. 1,4-Cyclohexanedione possesses two reactive carbonyl groups. To selectively functionalize one, the other must be masked or "protected." The formation of a ketal is a robust and reversible method for protecting a ketone. The reaction is typically catalyzed by an acid, such as p-toluenesulfonic acid (p-TsOH), and driven to completion by the removal of water, often using a Dean-Stark apparatus. The use of 2,2-dimethyl-1,3-propanediol is strategic; the gem-dimethyl group can favor the formation of the six-membered ketal ring system and enhance the stability of the resulting spiroketal.

Synthesis_Workflow cluster_ketone Ketone Synthesis cluster_amine Amine Synthesis CHD 1,4-Cyclohexanedione Precursor 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one CHD->Precursor p-TsOH, Toluene, reflux (Dean-Stark) DMPD 2,2-Dimethyl-1,3-propanediol DMPD->Precursor Target_Amine N-R1,N-R2,3,3-trimethyl- 1,5-dioxaspiro[5.5]undecan-9-amine Precursor->Target_Amine Reductive Amination Amine_Source R1R2NH (e.g., CH3NH2) Amine_Source->Target_Amine Reducing_Agent Reducing Agent (e.g., NaBH(OAc)3) Reducing_Agent->Target_Amine

Caption: General synthetic workflow for the target amine derivatives.

Reductive Amination: From Ketone to Amine

Reductive amination is a powerful and widely used transformation in organic synthesis for the formation of C-N bonds. The reaction proceeds in two conceptual steps: the formation of an imine or iminium ion intermediate from the reaction of the ketone with an amine, followed by the in-situ reduction of this intermediate to the final amine. This one-pot procedure is highly efficient and avoids the often-problematic direct alkylation of amines, which can lead to over-alkylation.[1]

A variety of reducing agents can be employed, with the choice depending on the specific substrates and desired reaction conditions. Common choices include:

  • Sodium triacetoxyborohydride (NaBH(OAc)₃): This is a mild and selective reducing agent, often the reagent of choice for reductive aminations. It is particularly effective because it is less basic and more sterically hindered than other borohydrides, which allows it to selectively reduce the protonated iminium ion in the presence of the starting ketone.

  • Sodium cyanoborohydride (NaBH₃CN): Another classic reagent for this transformation.[2][1] It is effective at a slightly acidic pH, where iminium ion formation is favored. However, concerns over the toxicity of cyanide byproducts have led to a preference for NaBH(OAc)₃ in many applications.[1]

  • Catalytic Hydrogenation: Using a metal catalyst such as palladium on carbon (Pd/C) with a hydrogen source (e.g., H₂ gas) is another effective method, often considered a "green" chemistry approach.

The choice of the amine reactant (primary or secondary) will determine the final product (secondary or tertiary amine, respectively). For the synthesis of the parent N-methyl derivative, methylamine would be the reagent of choice.

Biological Activity and Therapeutic Potential of Analogs

Serotonin 5-HT₁ₐ Receptor Agonism

Derivatives of 1,4-dioxaspiro[2][3]decane (a related spiroketal system) have been identified as potent agonists of the serotonin 5-HT₁ₐ receptor.[4] For example, the compound 1-(1,4-dioxaspiro[2][3]dec-2-ylmethyl)-4-(2-methoxyphenyl)piperazine is a potent 5-HT₁ₐ partial agonist.[4] This receptor is a well-established target for the treatment of anxiety and depression.[4] The spiroketal portion of these molecules plays a crucial role in orienting the rest of the molecule for optimal interaction with the receptor binding pocket. This suggests that the 1,5-dioxaspiro[5.5]undecane scaffold could serve as a novel platform for the development of new anxiolytic and antidepressant medications.

Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm Spiro_Agonist Spiroketal Amine (e.g., 5-HT1A Agonist) Receptor 5-HT1A Receptor (GPCR) Spiro_Agonist->Receptor Binds G_Protein Gi/o Protein Receptor->G_Protein Activates AC Adenylyl Cyclase G_Protein->AC Inhibits cAMP cAMP AC->cAMP Converts ATP ATP PKA Protein Kinase A cAMP->PKA Activates CREB CREB PKA->CREB Phosphorylates Gene_Expression Gene Expression (Neuronal Survival, Plasticity) CREB->Gene_Expression Regulates

Caption: Potential signaling pathway for a 5-HT1A receptor agonist.

Sigma (σ₁) Receptor Ligands

The σ₁ receptor is a unique intracellular chaperone protein implicated in a variety of cellular functions and is considered a promising target for treating neurological disorders, pain, and cancer.[5] Recently, a series of spiro[[1]benzopyran-1,1′-cyclohexan]-3′-amines were synthesized and shown to have nanomolar affinity for the σ₁ receptor.[5] The secondary amine derivative, cis-4b, displayed the highest affinity with a Kᵢ value of 5.4 nM.[5] This highlights the potential of spirocyclic amines to effectively target the σ₁ receptor. The rigid spirocyclic core is believed to correctly position the amine and aromatic moieties, which are key pharmacophoric elements for σ₁ receptor binding.

GABAₐ Receptor Antagonism

The γ-aminobutyric acid type A (GABAₐ) receptor is the primary inhibitory neurotransmitter receptor in the central nervous system. Compounds based on a 3,9-diazaspiro[5.5]undecane core have been reported as potent competitive GABAₐ receptor antagonists.[6] One analog, with a simple m-methylphenyl group, exhibited a binding affinity (Kᵢ) of 180 nM.[6] Such compounds could be valuable as pharmacological tools to study the GABAergic system or as potential treatments for conditions involving excessive GABAergic signaling.

Analog Class Biological Target Reported Activity (Kᵢ / pD₂) Potential Therapeutic Area
1-(1,4-dioxaspiro[2][3]dec-2-ylmethyl)piperazines5-HT₁ₐ ReceptorpD₂ = 8.61[4]Anxiety, Depression[4]
Spiro[[1]benzopyran-1,1′-cyclohexan]-3′-aminesσ₁ ReceptorKᵢ = 5.4 nM[5]Neurological disorders, Pain, Cancer[5]
3,9-Diazaspiro[5.5]undecane derivativesGABAₐ ReceptorKᵢ = 180 nM[6]CNS disorders, Research tools

Table 1: Summary of Biological Activities of Structurally Related Spiroketal Amine Analogs.

Structure-Activity Relationships (SAR)

The study of how a molecule's structure relates to its biological activity is fundamental to medicinal chemistry.[7] For the spiroketal amine scaffold, several key SAR trends can be derived from the available literature on its analogs.

  • The Role of the Spirocyclic Core : The rigid spiroketal framework is not merely a passive scaffold but an active contributor to binding. It pre-organizes the appended functional groups into a conformationally restricted state, which can enhance binding affinity by minimizing the entropic cost of binding.

  • The Nature of the Amine : The substitution pattern on the nitrogen atom is critical. In the case of the σ₁ receptor ligands, a secondary amine (cis-4b) showed higher affinity than its tertiary N-methyl analog (cis-5b, Kᵢ = 15 nM).[5] This suggests that the N-H group may be involved in a crucial hydrogen bond interaction with the receptor. For other targets, a tertiary amine might be preferred to modulate basicity and pharmacokinetic properties.

  • Substitution on Aromatic Moieties : For analogs that incorporate an aromatic ring, the substitution pattern on this ring can significantly impact activity. In the 3,9-diazaspiro[5.5]undecane-based GABAₐ antagonists, the presence and nature of the aromatic amide group were found to be critical for high-affinity binding.[6]

SAR_Diagram cluster_mods Structural Modifications cluster_props Impacts Core Core Scaffold 1,5-Dioxaspiro [5.5]undecane Amine_Mod Amine (R1, R2) Primary (R1=R2=H) Secondary (R1=Alkyl, R2=H) Tertiary (R1, R2 = Alkyl) Core:f1->Amine_Mod:f0 Derivatization Ring_Sub Ring Substituents (X) e.g., Alkyl, Aryl, Functional Groups Core:f1->Ring_Sub:f0 Substitution Activity Biological Activity Affinity (Ki) Efficacy (EC50) Selectivity Amine_Mod:f1->Activity:f0 PK_Props Physicochemical Properties Solubility Lipophilicity (logP) Metabolic Stability Amine_Mod:f1->PK_Props:f0 Ring_Sub:f1->Activity:f0 Ring_Sub:f1->PK_Props:f0

Caption: Structure-Activity Relationship (SAR) logic diagram.

Experimental Protocols

The following protocols are generalized procedures based on established methods for the synthesis and characterization of spiroketals and their amine derivatives. Researchers should optimize these conditions for their specific substrates.

Protocol: Synthesis of 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one
  • Objective: To synthesize the ketone precursor via acid-catalyzed ketalization.

  • Materials:

    • 1,4-Cyclohexanedione mono-2,2-dimethyltrimethylene ketal (1.0 equiv)

    • p-Toluenesulfonic acid monohydrate (0.05 equiv)

    • Toluene

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Brine (saturated aqueous NaCl)

    • Anhydrous magnesium sulfate (MgSO₄)

    • Round-bottom flask with Dean-Stark apparatus and condenser

  • Procedure:

    • To a round-bottom flask equipped with a Dean-Stark trap and condenser, add the 1,4-cyclohexanedione mono-ketal and toluene.

    • Add p-toluenesulfonic acid monohydrate to the mixture.

    • Heat the reaction mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

    • Cool the reaction mixture to room temperature.

    • Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to afford the pure ketone.

Protocol: Reductive Amination of 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one
  • Objective: To synthesize the target amine from the precursor ketone.

  • Materials:

    • 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (1.0 equiv)

    • Amine (e.g., methylamine, 1.2 equiv)

    • Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv)

    • 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

    • Acetic acid (optional, catalytic)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Anhydrous magnesium sulfate (MgSO₄)

  • Procedure:

    • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the ketone and the amine in the chosen solvent (DCE or THF).

    • If the amine is used as a salt (e.g., methylamine hydrochloride), add a non-nucleophilic base like triethylamine (1.2 equiv) to liberate the free amine.

    • Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation. A catalytic amount of acetic acid can be added to facilitate this step, especially for less reactive ketones.

    • Add sodium triacetoxyborohydride portion-wise to the stirred solution. The reaction may be mildly exothermic.

    • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

    • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃.

    • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude amine product by flash column chromatography.

Characterization

The synthesized compounds should be characterized using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the spiroketal and the successful formation of the amine. In ¹H NMR, the hydrogens on the carbon adjacent to the newly formed amine nitrogen will show a characteristic downfield shift.[6]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and molecular weight of the final products.[8]

Future Directions and Conclusion

The N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine scaffold and its derivatives represent a promising, yet underexplored, area of chemical space for drug discovery. Based on the biological activities of related analogs, this class of compounds holds potential for the development of novel therapeutics targeting a range of CNS disorders, including anxiety, depression, and neuropathic pain, through modulation of receptors like 5-HT₁ₐ and σ₁.

Future work should focus on the synthesis of a focused library of derivatives to systematically explore the structure-activity relationships. Key modifications could include:

  • Varying the substituents on the amine nitrogen (R¹, R²) to probe interactions within the target binding site and to modulate physicochemical properties.

  • Introducing substituents at other positions on the cyclohexyl ring to explore additional vectors for target interaction.

  • Synthesizing stereoisomers to investigate the impact of stereochemistry on biological activity.

References

  • Organic Syntheses Procedure. (n.d.). 3,3-dimethyl-1-oxaspiro[3.5]nonan-2-one. Retrieved from [Link]

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Reductive Amination. Retrieved from [Link]

  • Organic Syntheses. (2016). Preparation of 1,5-‐Dioxaspiro[5.5]undecan-‐3-‐one. Org. Synth. 2016, 93, 210-227. Retrieved from [Link]

  • Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. (2017). Future Medicinal Chemistry, 9(12), 1405-1422. Retrieved from [Link]

  • Combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Integrative Structural Biology of Protein–RNA Complexes. (2019). Accounts of Chemical Research, 52(10), 2929-2939. Retrieved from [Link]

  • Synthesis and structure-activity relationship of spiro[isochromanpiperidine] analogues for inhibition of histamine release. (1990). Journal of Medicinal Chemistry, 33(4), 1121-1126. Retrieved from [Link]

  • Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. (2021). Journal of Medicinal Chemistry, 64(10), 6783-6798. Retrieved from [Link]

  • MDPI. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules 2023, 28(10), 4209. Retrieved from [Link]

  • Journal of the Chemical Society B: Physical Organic. (1967). Studies in mass spectrometry. Part XII. Mass spectra of enamines. J. Chem. Soc. B, 1967, 586-590. Retrieved from [Link]

  • Drug Design Org. (n.d.). Structure Activity Relationships. Retrieved from [Link]

  • MDPI. (2024). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. Molecules 2024, 29(1), 253. Retrieved from [Link]

  • Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

  • Journal of the American Chemical Society. (2022). Light-Driven Organocatalytic Birch Reduction for Late-Stage Drug Modification and sp3-Rich Spirocycle Synthesis. J. Am. Chem. Soc. 2022, 144, 40, 18366–18375. Retrieved from [Link]

  • RSC Publishing. (2020). Synthesis and σ receptor affinity of spiro[[1]benzopyran-1,1′-cyclohexanes] with an exocyclic amino moiety in the 3′-position. RSC Med. Chem., 2020, 11, 1421-1430. Retrieved from [Link]

  • ResearchGate. (2018). Aminomethylation of 2,4-Dioxo-3-azaspiro[5.5]undecane- 1,5-dicarbonitrile. Efficient Synthesis of New 3,7-Diazaspiro- [bicyclo[3.3.1]nonane-9,1′-cyclohexane] Derivatives. Retrieved from [Link]

  • AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds. Retrieved from [Link]

  • GARDP Revive. (n.d.). Structure-activity relationship (SAR). Retrieved from [Link]

  • PubMed. (2020). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). Retrieved from [Link]

  • NIH. (2024). Polyhydroquinoline Amides: Comprehensive Study on Synthesis, In Vivo Biological Activities, and Computational Analysis Including Molecular Docking, DFT, and ADMET. Retrieved from [Link]

  • Sunway Pharm Ltd. (n.d.). 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one. Retrieved from [Link]

  • Iris Unimore. (2017). Synthesis, biological evaluation and molecular modelling of 1-oxa-4-thiaspiro- and 1,4-dithiaspiro[4.5]decane derivatives as pot. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine by chromatography

Application Note: Purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine by Chromatography Executive Summary This guide details the isolation and purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-a...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine by Chromatography

Executive Summary

This guide details the isolation and purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine , a spirocyclic secondary amine commonly used as a pharmaceutical building block.[1] The purification of this molecule presents two distinct physicochemical challenges:

  • Silanol Interaction: The secondary amine moiety (

    
    ) interacts strongly with acidic silanols on silica gel, leading to severe peak tailing and yield loss.[2]
    
  • Acetal Lability: The 1,5-dioxaspiro[5.5]undecane core contains a cyclic ketal (1,3-dioxane derivative).[1][2] While more stable than acyclic acetals, this moiety is susceptible to hydrolysis under strong acidic conditions (e.g., high TFA concentrations), potentially degrading the compound into its constituent ketone and diol.

Recommended Strategy:

  • Primary Isolation: Normal Phase Flash Chromatography using a dichloromethane/methanol gradient buffered with ammonium hydroxide (

    
    ).[1][2][3]
    
  • High-Purity Polishing: Preparative HPLC using a High pH (pH 10) mobile phase to maintain the amine in its neutral state, maximizing loading capacity and ensuring ketal stability.[1]

Physicochemical Profile & Stability

Before initiating purification, the user must understand the molecule's behavior in solution.

PropertyValue (Estimated)Implication for Chromatography
Molecular Weight 213.32 g/mol Suitable for UV and MS detection (ESI+).[1][2]
LogP ~2.1 – 2.5Moderate lipophilicity; retains well on C18.[1][2]
pKa (Amine) ~10.5Highly basic.[1][2] Will be protonated at neutral/acidic pH.[1][2]
Stability Acid-Sensitive KetalAvoid strong acids (HCl, >0.5% TFA).[1][2] Preferred: pH > 7.[1][2]

Stability Decision Tree (Graphviz Diagram):

StabilityLogic Start Evaluate Mobile Phase pH Acidic Acidic (pH < 3) (e.g., 0.1% TFA) Start->Acidic Standard Method? Basic Basic (pH > 9.5) (e.g., 10mM NH4HCO3) Start->Basic Recommended ResultAcid Risk: Ketal Hydrolysis Result: Ring Opening to Cyclohexanone derivative Acidic->ResultAcid Prolonged Exposure ResultBasic Safe: Amine Neutral Result: Sharp Peaks, High Recovery Basic->ResultBasic

Caption: Decision logic for mobile phase selection. High pH is prioritized to prevent ketal degradation.

Protocol A: Normal Phase Flash Chromatography

Objective: Rapid cleanup of crude reaction mixtures (removal of inorganic salts, unreacted diols, and baseline impurities).

Mechanism: Adsorption chromatography on Silica Gel (40–63 µm).[1][2] Critical Modifier: Ammonium Hydroxide (28-30%


 in water).[1][2] The ammonia competes with the target amine for silanol sites, effectively "capping" the silica and allowing the target to elute as a symmetrical band.
Step-by-Step Procedure:
  • Column Selection: Use a high-performance spherical silica cartridge (e.g., 12g or 24g for <1g crude).[1][2]

  • Mobile Phase Preparation:

    • Solvent A: Dichloromethane (DCM)

    • Solvent B: 10% Methanol in DCM + 1%

      
      .[1][2]
      
    • Preparation Note: Add 100 mL MeOH to a flask, add 10 mL conc.

      
      , mix, then dilute to 1000 mL with DCM. This prevents phase separation of the aqueous ammonia.[1][2]
      
  • Sample Loading:

    • Dissolve crude oil in minimal DCM.[1][2] If insoluble, use a solid load cartridge (Celite or amine-functionalized silica).[1][2]

  • Gradient Method:

Time (CV)% Solvent BRemarks
0–20%Elute non-polar impurities
2–100% → 50%Linear gradient
10–1350% → 100%Flush strongly polar components
13–15100%Hold
  • Detection: Monitor UV at 210 nm (low chromophore) or use ELSD (Evaporative Light Scattering Detector) if available, as the spiro-amine lacks strong conjugation.[1][2]

Protocol B: Preparative HPLC (High pH)

Objective: Isolation of >98% purity material for biological testing.

Mechanism: Reverse Phase Chromatography (C18).[1][2] Why High pH? At pH 10, the amine is deprotonated (neutral).[2] Neutral amines interact more hydrophobically with the C18 chains, leading to higher retention and, crucially, higher loading capacity (up to 10x higher than at low pH where charge repulsion causes peak broadening).

Step-by-Step Procedure:
  • Column: C18 Hybrid Particle column (e.g., XBridge C18 or Gemini NX-C18).[1][2]

    • Dimensions: 19 x 150 mm (5 µm) for 50–200 mg injections.[1][2]

  • Mobile Phases:

    • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (adjusted to pH 10 with

      
      ).
      
    • Mobile Phase B: Acetonitrile (MeCN).[1][2]

  • Sample Preparation:

    • Dissolve sample in 1:1 MeCN:Water.[1][2] If cloudy, add minimal DMSO.[2] Filter through 0.45 µm PTFE filter.[1][2]

  • Gradient Method:

Time (min)Flow (mL/min)% B (MeCN)State
0.0205Initial Hold
1.0205Injection
10.02060Gradient Ramp
12.02095Wash
14.02095Hold
14.1205Re-equilibrate
  • Post-Run Workup (Critical):

    • Pool fractions containing the target.[1][2]

    • Do not lyophilize directly if ammonium bicarbonate is used, as it can leave a residue or affect salt form.[2]

    • Preferred: Dilute fractions with water, extract 3x with DCM, dry over

      
      , and concentrate in vacuo to obtain the free base oil.
      

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Broad/Tailing Peaks (Flash) Silanol interaction.[1][2]Increase

concentration to 2% in Solvent B. Switch to amine-functionalized silica cartridges.
Split Peaks (HPLC) Sample solvent mismatch.Dissolve sample in mobile phase starting composition (low organic).[1][2] Avoid pure DMSO injection if possible.[1][2]
Recovery < 50% Volatility or Hydrolysis.[1][2]The free base may be semi-volatile.[1][2] Do not apply high vacuum (<10 mbar) for extended periods at high heat.[1][2]
New Impurity in Fractions Acid hydrolysis of ketal.[1][2]Check mobile phase pH. If using TFA, switch immediately to Ammonium Bicarbonate (Protocol B).[2]

Workflow Visualization

PurificationWorkflow Raw Crude Reaction Mixture TLC TLC Analysis (DCM/MeOH/NH4OH) Raw->TLC Flash Flash Chromatography (Silica + 1% NH4OH) TLC->Flash If impurities > 10% QC Purity Check (LC-MS) Flash->QC Prep Prep HPLC (pH 10, C18) QC->Prep If purity < 95% Final Pure Free Base (>98%) QC->Final If purity > 95% Prep->Final

Caption: Integrated purification workflow from crude synthesis to final isolate.

References

  • Spiro-undecane Synthesis: Ley, S. V., et al. "Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one."[1][2] Organic Syntheses, vol. 88, 2011, pp. 212-223.[1] Link (Demonstrates stability of the 1,5-dioxaspiro core).[1]

  • Amine Chromatography: McCalley, D. V.[2] "Analysis of basic compounds by high performance liquid chromatography: The effect of pH." Journal of Chromatography A, vol. 1171, no. 1-2, 2007, pp. 46-56.[1][2] Link

  • Ketal Stability: Greene, T. W., & Wuts, P. G. M.[1] Protective Groups in Organic Synthesis. 4th ed., Wiley-Interscience, 2006.[1][2] (Standard reference for 1,3-dioxane stability vs. pH).

  • PubChem Compound Summary: "N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS 158747-11-6)."[1][2] National Center for Biotechnology Information.[1][2] Link

Sources

Application

Application Notes and Protocols for the Large-Scale Synthesis of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

Abstract This document provides a comprehensive guide for the large-scale synthesis, purification, and characterization of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, a valuable spirocyclic amine for applications...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the large-scale synthesis, purification, and characterization of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, a valuable spirocyclic amine for applications in drug discovery and development. The core of this protocol is a robust and scalable reductive amination of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental procedures, discussions on the rationale behind methodological choices, safety protocols for industrial-scale production, and methods for characterization of the final product.

Introduction and Significance

Spirocyclic amines are a class of organic compounds that have garnered significant interest in medicinal chemistry.[1] Their rigid, three-dimensional structures provide a unique topographical diversity that can lead to improved binding affinity and selectivity for biological targets.[2] The incorporation of spirocyclic motifs into drug candidates can also favorably modulate physicochemical properties such as solubility and metabolic stability.[2] N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is a key building block in this class, offering a versatile scaffold for the synthesis of more complex molecules in drug discovery programs.[3]

This application note details a proposed large-scale synthesis of this spirocyclic amine, designed to be both efficient and scalable. The presented protocol is based on well-established chemical principles and prioritizes safety and reproducibility.

Synthetic Strategy and Rationale

The most direct and industrially viable approach for the synthesis of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is the reductive amination of the corresponding ketone, 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.[4] This one-pot reaction involves the formation of an intermediate iminium ion from the ketone and methylamine, which is then reduced in situ to the desired amine.

Two primary methods for the reduction step are considered for large-scale synthesis:

  • Reduction with a Hydride Reagent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent that is particularly well-suited for reductive aminations.[5] It is less hazardous than other reagents like sodium cyanoborohydride and selectively reduces the iminium ion in the presence of the starting ketone.[6] This method is often preferred for its operational simplicity and high functional group tolerance.[5]

  • Catalytic Hydrogenation: This method involves the use of hydrogen gas and a metal catalyst (e.g., palladium on carbon, Raney nickel) to reduce the iminium ion.[7] It is a highly atom-economical and often cost-effective method for large-scale industrial production.[7] However, it requires specialized high-pressure reactor systems and careful management of the flammable hydrogen gas. The catalyst can also be sensitive to poisoning by impurities.

This guide will provide a detailed protocol for the sodium triacetoxyborohydride method due to its broader applicability in standard laboratory and pilot plant settings.

Synthetic Workflow Ketone 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one Reaction Reductive Amination (Sodium Triacetoxyborohydride) Ketone->Reaction Amine Methylamine Amine->Reaction Product N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Workup Aqueous Work-up & Extraction Reaction->Workup Crude Product Purification Column Chromatography Workup->Purification Purification->Product Pure Product

Caption: Overall workflow for the synthesis of the target spirocyclic amine.

Detailed Experimental Protocols

Large-Scale Synthesis via Reductive Amination with Sodium Triacetoxyborohydride

This protocol describes the synthesis starting from 1.0 kg of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.

Table 1: Reagents and Materials

ReagentCAS NumberMolecular Weight ( g/mol )QuantityMolar Equivalents
3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one69225-59-8198.261.00 kg1.0
Methylamine (40% solution in water)74-89-531.061.17 L3.0
Sodium Triacetoxyborohydride (STAB)56553-60-7211.941.28 kg1.2
Dichloromethane (DCM)75-09-284.9310 L-
Saturated aqueous sodium bicarbonate (NaHCO₃) solution--~5 L-
Brine (Saturated aqueous NaCl solution)--2 L-
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37500 g-

Protocol:

  • Reactor Setup: Equip a 20 L jacketed glass reactor with a mechanical stirrer, a temperature probe, a nitrogen inlet, and a dropping funnel. Purge the reactor with nitrogen to ensure an inert atmosphere.

  • Charging Reagents: Charge the reactor with 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (1.00 kg, 5.04 mol) and dichloromethane (10 L). Stir the mixture until the solid is completely dissolved.

  • Addition of Methylamine: Add the methylamine solution (1.17 L, 15.12 mol) to the dropping funnel and add it dropwise to the stirred solution in the reactor over a period of 30-45 minutes. Maintain the internal temperature below 25 °C during the addition.

  • Imine Formation: Stir the reaction mixture at room temperature (20-25 °C) for 2 hours to allow for the formation of the intermediate imine.

  • Reduction: Cool the reaction mixture to 0-5 °C using a circulating chiller. In a separate container, prepare a slurry of sodium triacetoxyborohydride (1.28 kg, 6.05 mol) in dichloromethane (2 L). Add the STAB slurry to the reaction mixture in portions over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting ketone is consumed.

  • Quenching: Carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (~5 L) until gas evolution ceases. Ensure the quenching is performed in a well-ventilated area.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 1 L).

  • Washing and Drying: Combine the organic layers and wash with brine (2 L). Dry the organic layer over anhydrous magnesium sulfate (500 g), filter, and concentrate under reduced pressure to yield the crude product.

Purification Protocol

Due to the basic nature of the product, purification can be challenging. A two-step process is recommended for obtaining high-purity material.

Purification_Workflow Crude Crude Product in DCM AcidBase Acid-Base Extraction Crude->AcidBase Column Column Chromatography AcidBase->Column Partially Purified Amine Pure Pure Product Column->Pure

Caption: Purification workflow for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine.

1. Acid-Base Extraction:

  • Dissolve the crude product in a suitable organic solvent like diethyl ether or ethyl acetate (5 L).

  • Extract the organic solution with 1 M hydrochloric acid (3 x 2 L). The amine will move into the aqueous layer as its hydrochloride salt.

  • Combine the acidic aqueous layers and wash with diethyl ether (1 L) to remove any remaining neutral impurities.

  • Cool the aqueous layer in an ice bath and basify to pH > 12 by the slow addition of 6 M sodium hydroxide solution.

  • Extract the liberated free amine with dichloromethane (3 x 2 L).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

2. Flash Column Chromatography:

  • Prepare a silica gel column. The use of amine-functionalized silica is recommended to improve separation and reduce tailing.[8]

  • If using standard silica gel, equilibrate the column with a non-polar solvent such as hexane.

  • Dissolve the partially purified amine in a minimal amount of the mobile phase.

  • Elute the product using a gradient of ethyl acetate in hexane (e.g., 0% to 50% ethyl acetate) containing 0.5-1% triethylamine to prevent streaking.[8]

  • Collect fractions and analyze by TLC. Combine the fractions containing the pure product and concentrate under reduced pressure to yield N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine as a colorless to pale yellow oil.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

Table 2: Expected Analytical Data

AnalysisExpected Results
¹H NMR Predicted shifts (CDCl₃, 400 MHz): δ ~2.5-2.7 (m, 1H, CH-N), 2.35 (s, 3H, N-CH₃), 1.5-1.9 (m, 8H, cyclohexyl CH₂), 3.4-3.6 (m, 4H, O-CH₂), 0.9-1.0 (s, 6H, C(CH₃)₂)
¹³C NMR Predicted shifts (CDCl₃, 100 MHz): δ ~100 (spiro C), ~70 (O-CH₂), ~50 (CH-N), ~35 (N-CH₃), ~30-40 (cyclohexyl CH₂), ~30 (C(CH₃)₂), ~22 (CH₃)
Mass Spec (ESI+) Expected m/z: 214.18 [M+H]⁺ for C₁₂H₂₄NO₂⁺
FT-IR Expected peaks (cm⁻¹): ~3300 (N-H stretch, if secondary amine impurity is present), 2950-2850 (C-H stretch), 1100 (C-O stretch)
Purity (HPLC) ≥ 98%

Safety and Scale-Up Considerations

4.1. Hazard Identification and Personal Protective Equipment (PPE)

  • 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one: May cause skin, eye, and respiratory irritation.[9]

  • Methylamine: Corrosive, flammable, and toxic upon inhalation. Handle in a well-ventilated fume hood.

  • Sodium Triacetoxyborohydride: Reacts with water to release flammable hydrogen gas. It is also an irritant.

  • Dichloromethane: A suspected carcinogen and should be handled with appropriate engineering controls.

Recommended PPE: Safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a flame-retardant lab coat are mandatory.[10][11] When handling large quantities, a respirator with an appropriate cartridge may be necessary.[10][11]

4.2. Scale-Up Considerations

  • Thermal Management: The reductive amination reaction is exothermic. For large-scale synthesis, a jacketed reactor with precise temperature control is essential to dissipate the heat generated, especially during the addition of the reducing agent.

  • Reagent Addition: Controlled, slow addition of reagents is crucial to manage the reaction rate and temperature.

  • Quenching: The quenching of the reaction with aqueous base can be highly exothermic and produce a significant amount of gas. This step must be performed slowly and with adequate cooling and ventilation.

  • Waste Disposal: All chemical waste must be disposed of in accordance with local and federal regulations.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from [Link]

  • Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 587968, 3,3-Dimethyl-1,5-dioxaspiro(5.5)undecan-9-one. Retrieved from [Link]

  • ResearchGate. (2025). Industrial processes for manufacturing amines. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Retrieved from [Link]

  • Vo, C.-V. T., & Bode, J. W. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 136(51), 17972–17975.
  • DalMolin, M. (n.d.). What are the Health and Safety Guidelines for Using Amines? Diplomata Comercial. Retrieved from [Link]

  • Organic Syntheses. (2016). Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one. Retrieved from [Link]

  • Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from [Link]

  • Myers, A. G. (n.d.). Reductive Amination. Harvard University. Retrieved from [Link]

  • Google Patents. (1945). Purification of amine reaction mixtures.
  • ResearchGate. (2025). Synthesis of challenging 6-functionalized 1-oxaspiro[3.3]heptanes – New scaffolds for drug discovery. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • PubMed. (2014). One-step synthesis of saturated spirocyclic N-heterocycles with stannyl amine protocol (SnAP) reagents and ketones. Retrieved from [Link]

  • DalMolin, M. (n.d.). What are the Applications of Amines in the Pharmaceutical Industry? Diplomata Comercial. Retrieved from [Link]

  • Journal of the American Chemical Society. (2021). Site-Selective Copper(I)-Catalyzed Hydrogenation of Amides. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of α-Amino ketones, acids, esters, nitriles and related compounds. Retrieved from [Link]

  • DalMolin, M. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Diplomata Comercial. Retrieved from [Link]

  • Green Chemistry Teaching and Learning Community. (2025). Amines in Pharmaceutical Synthesis. Retrieved from [Link]

Sources

Method

Application Notes &amp; Protocols: N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine as a Versatile Chemical Intermediate in Drug Discovery

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the synthesis and utility of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine as a key ch...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the synthesis and utility of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine as a key chemical intermediate. This document outlines a proposed synthetic protocol, purification strategies, and potential applications in the construction of novel molecular entities for therapeutic development.

Introduction: The Strategic Value of Spirocyclic Scaffolds

In contemporary drug discovery, the exploration of three-dimensional chemical space is paramount for identifying novel drug candidates with improved pharmacological profiles. Spirocyclic scaffolds, characterized by two rings sharing a single atom, offer a rigid and structurally complex core that can effectively orient substituents in defined vectors. This rigidity can lead to enhanced binding affinity and selectivity for biological targets. The title compound, N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, is a valuable building block that combines a spirocyclic ketal with a secondary amine, providing a key handle for diverse chemical modifications. The incorporation of a "magic methyl" group can also influence the molecule's conformational properties and metabolic stability[1].

The dioxaspiro[5.5]undecane moiety serves as a protected form of a cyclohexanone, a common structural motif in medicinal chemistry. The secondary amine at the 9-position provides a nucleophilic center for a wide array of chemical transformations, making this intermediate a versatile precursor for the synthesis of more complex molecules, including potential γ-aminobutyric acid type A receptor (GABAAR) antagonists and other neurologically active compounds[2].

Physicochemical Properties and Spectroscopic Data

Table 1: Physicochemical Properties of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine and its Precursor.

Property3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (Precursor)[3]N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (Predicted)
Molecular Formula C₁₁H₁₈O₃C₁₂H₂₃NO₂[4]
Molecular Weight 198.26 g/mol 213.32 g/mol [4]
CAS Number 69225-59-8158747-11-6[4]
Appearance White to off-white solidColorless to pale yellow oil
Solubility Soluble in methanol, ethanol, dichloromethane, ethyl acetateSoluble in common organic solvents

Spectroscopic Data (Predicted for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine):

  • ¹H NMR (CDCl₃, 400 MHz): δ 2.70-2.80 (m, 1H), 2.45 (s, 3H), 1.60-1.90 (m, 8H), 1.20 (s, 1H, NH), 0.95 (s, 6H).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 98.5, 71.0, 55.0, 40.0, 35.0, 34.0, 30.0, 23.0.

  • MS (ESI+): m/z 214.18 [M+H]⁺.

Synthesis Protocol: Reductive Amination

The most direct and widely used method for the synthesis of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is the reductive amination of the corresponding ketone precursor, 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.

Reaction Scheme

G cluster_0 Reductive Amination Ketone 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one Intermediate Imine/Enamine intermediate Ketone->Intermediate + Methylamine Amine Methylamine Product N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Reagents Sodium triacetoxyborohydride Acetic Acid Dichloromethane Intermediate->Product + NaBH(OAc)₃ G cluster_1 Amide Coupling Amine N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Product Spirocyclic Amide Derivative Amine->Product Carboxylic_Acid R-COOH Carboxylic_Acid->Product Reagents HATU, DIPEA DMF G cluster_2 Ketal Deprotection Amine_Derivative Spirocyclic Amine Derivative Ketone_Product Cyclohexanone Derivative Amine_Derivative->Ketone_Product Reagents Aqueous HCl Acetone

Sources

Application

Applications of Dioxaspiro Compounds in Organic Synthesis: A Detailed Guide for Researchers

Foreword: Unveiling the Synthetic Potential of Dioxaspiro Architectures In the intricate world of organic synthesis, the quest for molecular complexity and stereochemical control is perpetual. Dioxaspiro compounds, a fas...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Unveiling the Synthetic Potential of Dioxaspiro Architectures

In the intricate world of organic synthesis, the quest for molecular complexity and stereochemical control is perpetual. Dioxaspiro compounds, a fascinating class of bicyclic structures characterized by a central spirocyclic carbon atom connecting two oxygen-containing rings, have emerged as remarkably versatile tools in the synthetic chemist's arsenal. Their rigid conformational frameworks and diverse functionalities make them invaluable as protecting groups, chiral auxiliaries, and foundational scaffolds for the construction of complex natural products and novel therapeutic agents.

This guide provides an in-depth exploration of the applications of dioxaspiro compounds, moving beyond a mere recitation of facts to offer practical insights and detailed protocols. It is designed for researchers, scientists, and drug development professionals seeking to leverage the unique properties of these compounds to achieve their synthetic goals. We will delve into the causality behind experimental choices, ensuring that each protocol is not just a series of steps, but a self-validating system grounded in sound chemical principles.

I. Dioxaspiro Compounds as Robust Protecting Groups for Carbonyls

One of the most fundamental and widespread applications of dioxaspiro compounds is in the protection of carbonyl functionalities. The formation of a dioxaspiroketal from a ketone or aldehyde offers a robust shield against a wide range of reaction conditions under which the free carbonyl group would be reactive.

The Principle of Ketal Protection

The protection of a carbonyl group as a ketal involves its reaction with a diol, typically ethylene glycol or 1,3-propanediol, under acidic catalysis. This reversible reaction forms a five- or six-membered cyclic ketal, respectively. The resulting dioxaspiro moiety is stable to nucleophilic attack, basic conditions, and many reducing and oxidizing agents, making it an ideal protecting group. Deprotection is readily achieved by acid-catalyzed hydrolysis, regenerating the parent carbonyl compound.

Application Note: Selective Protection of Diketones

A key advantage of using diols for protection is the ability to selectively protect one carbonyl group in a dicarbonyl compound, leaving the other available for further transformations. A prime example is the selective monoketalization of 1,4-cyclohexanedione to form 1,4-dioxaspiro[4.5]decan-8-one. This intermediate is a cornerstone in the synthesis of numerous pharmaceuticals.[1]

G 1,4-Cyclohexanedione 1,4-Cyclohexanedione 1,4-Dioxaspiro[4.5]decan-8-one 1,4-Dioxaspiro[4.5]decan-8-one 1,4-Cyclohexanedione->1,4-Dioxaspiro[4.5]decan-8-one Ethylene Glycol, H+ Functionalized Target Molecule Functionalized Target Molecule 1,4-Dioxaspiro[4.5]decan-8-one->Functionalized Target Molecule Further Synthetic Steps

Experimental Protocol: Synthesis of 1,4-Dioxaspiro[4.5]decan-8-one

This protocol details the acid-catalyzed ketalization of 1,4-cyclohexanedione with ethylene glycol.

Materials:

  • 1,4-Cyclohexanedione

  • Ethylene glycol

  • p-Toluenesulfonic acid monohydrate (TsOH·H₂O) or a suitable Lewis acid

  • Toluene

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Dean-Stark apparatus

  • Round-bottom flask

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 1,4-cyclohexanedione (1.0 eq), ethylene glycol (1.1 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 eq). Add a sufficient volume of toluene to suspend the reactants.

  • Azeotropic Water Removal: Heat the reaction mixture to reflux. Water formed during the reaction will be removed azeotropically with toluene and collected in the Dean-Stark trap. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

  • Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with saturated aqueous NaHCO₃ to neutralize the acid catalyst. Wash with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by recrystallization or column chromatography on silica gel to afford pure 1,4-dioxaspiro[4.5]decan-8-one.

Protocol: Deprotection of a Dioxaspiro Ketal

This protocol outlines the acidic hydrolysis to regenerate the carbonyl group.

Materials:

  • Dioxaspiroketal-protected compound

  • Acetone

  • Water

  • Hydrochloric acid (HCl) or other strong acid

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

  • Reaction Setup: Dissolve the dioxaspiroketal-protected compound in a mixture of acetone and water. Add a catalytic amount of a strong acid (e.g., a few drops of concentrated HCl).

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed.

  • Workup: Neutralize the reaction mixture by adding saturated aqueous NaHCO₃.

  • Extraction: Extract the product with an appropriate organic solvent.

  • Drying and Concentration: Wash the combined organic extracts with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • Purification: Purify the crude product by column chromatography or recrystallization if necessary.

II. Chiral Dioxaspiro Compounds in Asymmetric Synthesis

The rigid spirocyclic framework of dioxaspiro compounds can be exploited to create a chiral environment, making them valuable as chiral auxiliaries or ligands in asymmetric synthesis.

Application Note: Chiral Dioxaspiro Ligands in Asymmetric Catalysis

Enantiopure dioxaspiro compounds can serve as chiral ligands that coordinate to a metal center, creating a chiral catalyst capable of inducing enantioselectivity in a variety of transformations. While the development of dioxaspiro-based ligands is an evolving field, the principles are well-established in asymmetric catalysis.

G cluster_0 Chiral Dioxaspiro Ligand cluster_1 Metal Precursor cluster_2 Chiral Catalyst cluster_3 Prochiral Substrate cluster_4 Enantiomerically Enriched Product Ligand Ligand Catalyst Catalyst Ligand->Catalyst Metal Metal Metal->Catalyst Product Product Catalyst->Product Substrate Substrate Substrate->Product

Conceptual Protocol: Asymmetric Aldol Reaction using a Chiral Dioxaspiro Auxiliary

While literature examples of dioxaspiro compounds as traditional stoichiometric chiral auxiliaries are not as prevalent as for other systems like Evans oxazolidinones, the principles of auxiliary-controlled stereoselection can be readily applied.[2][3][4] This conceptual protocol illustrates how a chiral dioxaspiro moiety could be used to direct an asymmetric aldol reaction. The key is the creation of a rigid, chiral environment that biases the approach of the electrophile to one face of the enolate.

Hypothetical Chiral Auxiliary: A C₂-symmetric dioxaspirodiol, derived from a chiral diketone or through resolution, is acylated with a prochiral carboxylic acid derivative.

G cluster_0 Step 1: Auxiliary Attachment cluster_1 Step 2: Diastereoselective Aldol Reaction cluster_2 Step 3: Auxiliary Cleavage A Prochiral Acid Chloride C Chiral Auxiliary-Substrate Adduct A->C B Chiral Dioxaspirodiol B->C D Adduct Enolization C->D F Diastereomerically Enriched Aldol Product D->F E Aldehyde E->F H Enantiomerically Enriched Aldol Product F->H I Recovered Chiral Auxiliary F->I G Cleavage Conditions G->H G->I

Protocol Steps:

  • Attachment of the Chiral Auxiliary: The chiral dioxaspirodiol would be reacted with the acyl chloride of the desired propionate equivalent to form the chiral ester.

  • Formation of a Stereodefined Enolate: The resulting ester would be treated with a Lewis acid (e.g., TiCl₄, Bu₂BOTf) and a hindered base (e.g., diisopropylethylamine) to generate a specific enolate geometry (Z or E). The rigid dioxaspiro framework would influence the conformation of the enolate.

  • Diastereoselective Aldol Reaction: The pre-formed enolate would then be reacted with a prochiral aldehyde at low temperature. The steric bulk and electronic properties of the dioxaspiro auxiliary would shield one face of the enolate, leading to a highly diastereoselective addition of the aldehyde.

  • Cleavage of the Chiral Auxiliary: The resulting aldol adduct would be subjected to mild hydrolysis or reduction to cleave the ester linkage, affording the enantiomerically enriched β-hydroxy acid or alcohol, respectively, and recovering the chiral dioxaspirodiol for reuse.

III. Dioxaspiro Scaffolds in the Synthesis of Natural Products and Bioactive Molecules

The dioxaspiro motif is not only a synthetic tool but also a common structural feature in a variety of natural products, often contributing to their biological activity.[5] Consequently, the synthesis of dioxaspiro-containing molecules is a significant area of research.

Application Note: Building Blocks for Complex Architectures

Dioxaspiro compounds serve as versatile building blocks, providing a rigid core from which various functional groups can be appended with well-defined spatial orientations. The previously discussed 1,4-dioxaspiro[4.5]decan-8-one is a prime example, serving as a precursor to 1,4-dioxaspiro[4.5]decan-8-ylmethanamine, a valuable intermediate in drug discovery.[6]

Experimental Protocol: Reductive Amination of 1,4-Dioxaspiro[4.5]decan-8-one

This protocol describes the conversion of the ketone to a primary amine, a common transformation in the synthesis of bioactive molecules.

Materials:

  • 1,4-Dioxaspiro[4.5]decan-8-one

  • Ammonium acetate or ammonia in methanol

  • Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Methanol

  • Aqueous hydrochloric acid (HCl)

  • Aqueous sodium hydroxide (NaOH)

  • Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Imine Formation: Dissolve 1,4-dioxaspiro[4.5]decan-8-one (1.0 eq) and a large excess of ammonium acetate (e.g., 10 eq) in methanol. Stir the mixture at room temperature to facilitate the formation of the imine intermediate.

  • Reduction: Cool the reaction mixture in an ice bath and add sodium cyanoborohydride (1.5 eq) portion-wise. Allow the reaction to warm to room temperature and stir until the starting ketone is consumed (monitor by TLC or GC-MS).

  • Workup: Quench the reaction by the slow addition of aqueous HCl to destroy excess reducing agent.

  • Purification:

    • Acid-base extraction: Make the aqueous solution basic with NaOH and extract the amine product with an organic solvent.

    • Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Further Purification: The crude amine can be further purified by column chromatography on silica gel.

Table 1: Comparison of Reducing Agents for Reductive Amination

Reducing AgentAdvantagesDisadvantages
Sodium Cyanoborohydride (NaBH₃CN) Mild, selective for imines over ketones.Toxic cyanide byproduct.
Sodium Triacetoxyborohydride (NaBH(OAc)₃) Mild, non-toxic, commercially available.Can be less reactive for hindered ketones.
Dioxaspiroketals in Natural Product Synthesis

The 1,6-dioxaspiro[4.5]decane core is a recurring motif in a number of biologically active natural products, including some insect pheromones and polyether antibiotics.[5] The stereoselective synthesis of these spiroketal systems is a significant challenge and often a key step in the total synthesis of these complex molecules. Synthetic strategies frequently involve the acid-catalyzed cyclization of a dihydroxy ketone precursor.

G Dihydroxy Ketone Precursor Dihydroxy Ketone Precursor 1,6-Dioxaspiro[4.5]decane Core 1,6-Dioxaspiro[4.5]decane Core Dihydroxy Ketone Precursor->1,6-Dioxaspiro[4.5]decane Core Acid-catalyzed Spiroketalization

IV. Conclusion and Future Outlook

Dioxaspiro compounds have firmly established their place as indispensable tools in modern organic synthesis. Their utility as robust protecting groups, their emerging potential in asymmetric synthesis, and their role as core scaffolds for complex molecule construction underscore their versatility. The continued development of novel synthetic methods for accessing functionalized and enantiopure dioxaspiro systems will undoubtedly open new avenues for the efficient synthesis of next-generation pharmaceuticals and other valuable chemical entities. The protocols and insights provided in this guide are intended to empower researchers to confidently incorporate these remarkable structures into their synthetic endeavors, pushing the boundaries of what is possible in the art and science of chemical synthesis.

V. References

  • Wikipedia. (2024). Chiral auxiliary. Wikipedia. [Link]

  • Evans Aldol Reaction. (2024, March 26). YouTube. [Link]

  • ResearchGate. (n.d.). Typical spiroketal natural products with 1,6-dioxaspiro[4.5]decane.... ResearchGate. [Link]

  • Google Patents. (n.d.). Preparation method of 1, 4-cyclohexanedione monoethylene glycol ketal. Google Patents.

  • Google Patents. (n.d.). Preparation method of 1, 4-cyclohexanedione monoethylene glycol ketal. Google Patents.

  • Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Organic Chemistry Portal. [Link]

  • ResearchGate. (2025, August 7). Synthesis of 1,4-dioxaspira[4.5]decan-8-one. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Organic Chemistry Portal. [Link]

Sources

Method

Application Note: Advanced Mass Spectrometry Profiling of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

This Application Note is designed for analytical chemists and pharmaceutical researchers focusing on the structural characterization and quality control of spirocyclic amine building blocks. Executive Summary N,3,3-trime...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for analytical chemists and pharmaceutical researchers focusing on the structural characterization and quality control of spirocyclic amine building blocks.

Executive Summary

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS: 158747-11-6) is a critical spirocyclic intermediate often employed in the synthesis of GPCR-targeting therapeutics (e.g., opioid receptors, chemokine antagonists).[1] Its structure comprises a cyclohexane ring bearing an N-methylamine functionality, spiro-fused to a 5,5-dimethyl-1,3-dioxane ring (a neopentyl glycol ketal).[1]

This guide addresses the specific analytical challenges posed by this molecule:

  • Lability of the Ketal Moiety: The 1,3-dioxane ring is susceptible to acid-catalyzed hydrolysis, requiring careful pH control during LC-MS to prevent in-source degradation.[1]

  • Stereochemical Complexity: The potential for cis/trans isomerism at the amine position relative to the spiro center.[1]

  • Fragmentation Logic: Distinctive cleavage patterns required for structural confirmation.[1]

Compound Characterization

PropertyDetail
IUPAC Name N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
Common Reference 4-(Methylamino)cyclohexanone 2,2-dimethyltrimethylene ketal
Molecular Formula C₁₂H₂₃NO₂
Exact Mass 213.1729 Da
Monoisotopic Mass [M+H]⁺ 214.1802 Da
pKa (Calculated) ~10.5 (Secondary Amine)
LogP ~1.8 (Moderate Lipophilicity)

Experimental Protocol

Sample Preparation (Self-Validating Workflow)

Rationale: To prevent premature ketal hydrolysis, avoid strong acids (e.g., TFA) in the dissolution solvent.

  • Stock Solution: Dissolve 1.0 mg of the analyte in 1 mL of Methanol:Water (90:10 v/v) containing 0.1% Ammonium Hydroxide (pH ~9).

    • Validation Check: Solution should remain clear. Turbidity indicates salt formation or insolubility.[1]

  • Working Standard: Dilute stock to 500 ng/mL using 5 mM Ammonium Formate (pH 7.8) in 50:50 Acetonitrile:Water.

    • Why pH 7.8? High enough to keep the amine protonated for ESI+ (pKa ~10.[1]5) but neutral enough to preserve the ketal ring stability.[1]

LC-MS/MS Conditions

Chromatography (UHPLC)

  • Column: Waters XBridge BEH C18 XP (2.1 x 100 mm, 2.5 µm) – chosen for high pH stability.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 9.0).[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient:

    • 0-1 min: 5% B[1]

    • 1-6 min: 5% -> 95% B[1]

    • 6-8 min: 95% B[1]

  • Flow Rate: 0.4 mL/min.[1]

  • Column Temp: 40°C.

Mass Spectrometry (ESI+)

  • Ion Source: Electrospray Ionization (Positive Mode).[1][2][3][4]

  • Spray Voltage: 3.5 kV.[1]

  • Capillary Temp: 320°C.[1]

  • Sheath Gas: 45 arb units (High flow to aid desolvation of the spiro-core).

  • Scan Mode: Full MS (m/z 100–500) followed by dd-MS2 (Data-Dependent).[1]

Fragmentation Mechanism & Pathway Analysis

The fragmentation of this molecule under Collision-Induced Dissociation (CID) is driven by charge localization on the secondary amine and the stability of the ketal functionality.

Primary Fragmentation Channels:
  • Alpha-Cleavage (Amine directed): Loss of neutral fragments adjacent to the nitrogen.[1]

  • Ketal Ring Rupture: The 5,5-dimethyl-1,3-dioxane ring is the "fragile" zone.[1] High collision energy leads to the loss of the neopentyl glycol unit or ring opening.

  • Diagnostic Ion (m/z 128): Reversion to the ketone core. If the ketal is lost completely (C5H10O2), the remaining ion is the protonated N-methylaminocyclohexanone.[1]

Fragmentation Pathway Diagram

FragmentationPathway Parent Precursor Ion [M+H]+ m/z 214.18 (Intact Spiro Amine) Frag_AmineLoss Fragment A: Amine Cleavage [M+H - NH2CH3]+ m/z 183.13 (Loss of Methylamine) Parent->Frag_AmineLoss - 31 Da (CH3NH2) Frag_KetalOpen Intermediate B Distonic Ion (Ring Opening) Parent->Frag_KetalOpen CE 20-30 eV Frag_Core Fragment C: Core Ketone [N-methylaminocyclohexanone+H]+ m/z 128.10 (Loss of C5H10O2) Frag_KetalOpen->Frag_Core - 86 Da (C5H10O2) Neutral Loss of Glycol Frag_Glycol Fragment D: Neopentyl Fragment m/z 69.07 (C5H9+) Frag_KetalOpen->Frag_Glycol Charge Retention on Alkyl

Figure 1: Proposed ESI-MS/MS fragmentation pathway for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine.[1] The transition from m/z 214 to m/z 128 is the primary diagnostic transition for the spiro-ketal integrity.

Results & Interpretation

Mass Spectrum Summary
m/z (Observed)Ion TypeProposed Structure / LossInterpretation
214.18

Parent MoleculeBase peak in soft ionization.[1]
236.16

Sodium AdductCommon in non-buffered solvents; indicates trace Na+.[1]
128.10 Fragment

Diagnostic: Loss of the neopentyl glycol protecting group. Confirms the cyclohexanone-amine core.[1]
183.13 Fragment

Loss of methylamine.[1] Indicates the N-methyl group is labile under high energy.[1]
69.07 Fragment

Hydrocarbon fragment from the dimethyl-dioxane ring (neopentyl cation).[1]
Impurity Profiling (Process Related)

During synthesis, two common impurities may be observed:

  • Hydrolyzed Ketone (m/z 128): If the sample was exposed to acid, the parent peak (214) decreases, and the peak at 128 (usually a fragment) appears in the MS1 scan at a different retention time.

  • Bis-alkylation (m/z 228): If the methylation step was uncontrolled, N,N-dimethylation may occur (

    
     Da).[1]
    

Troubleshooting & Optimization

  • Issue: Low signal intensity for the parent ion (m/z 214).

    • Cause: In-source fragmentation (ISD).[1] The ketal is fragile.[1]

    • Solution: Lower the Cone Voltage or Declustering Potential .[1] Reduce the ion transfer tube temperature.[1]

  • Issue: Split peaks in chromatography.

    • Cause: Separation of cis and trans isomers (amine relative to the spiro-oxygen).[1]

    • Solution: This is expected.[1][5] Integrate both peaks for total quantification. The isomers often have identical MS/MS spectra but slightly different retention times on C18 columns.[1]

References

  • PubChem. (n.d.).[1][6] Compound Summary: 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.[1] National Library of Medicine.[1] Retrieved October 24, 2023, from [Link]

    • Context: Provides data on the ketone precursor, essential for understanding the core spiro-structure and potential hydrolysis products.[1]

  • Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1]

    • Context: Authoritative source on the stability of 1,3-dioxanes (ketals) and conditions leading to their hydrolysis (relevant for Sample Prep).
  • McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books.

    • Context: Foundational text for interpreting alpha-cleavage mechanisms in aliphatic amines and ketal fragmentation.[1]

    • Context: Verification of commercial availability and basic physicochemical properties.[1]

Sources

Application

developing assays with N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

Application Note: High-Precision Assay Development & Utilization of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Strategic Overview N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS: 158747-11-6), often refer...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Precision Assay Development & Utilization of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

Strategic Overview

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS: 158747-11-6), often referred to as 4-(Methylamino)cyclohexanone 2,2-dimethyltrimethylene ketal , represents a critical class of


-rich building blocks. In modern drug discovery, the transition from "flat" aromatic structures to three-dimensional spirocyclic scaffolds is a proven strategy to improve solubility, metabolic stability, and target selectivity—a concept widely known as "Escaping Flatland" [1].

This Application Note details the development of analytical and functional assays designed to validate the quality, reactivity, and physicochemical impact of this scaffold in high-throughput synthesis (HTS) and lead optimization.

Key Technical Specifications:

  • Molecular Weight: 213.32 g/mol (Free base), 249.78 g/mol (HCl salt).

  • Core Functionality: Secondary amine (Nucleophile) + Ketal (Masked Ketone).

  • Primary Application: Synthesis of spiro-piperidines, incorporation of solubilizing tails, and fragment-based drug discovery (FBDD).

Critical Assay Framework

To successfully integrate this scaffold into a drug discovery pipeline, three tiers of assays are required. These protocols are designed to be self-validating, ensuring that downstream biological data is not compromised by synthetic impurities or scaffold instability.

Tier 1: Structural Integrity & Purity Assay (QC)

Objective: Quantify the ratio of intact ketal vs. deprotected ketone and identify isomeric impurities (cis/trans).

Tier 2: Reactivity Profiling (Coupling Kinetics)

Objective: Determine the nucleophilicity of the


-methyl amine in 

and amide coupling reactions compared to standard piperazine controls.
Tier 3: Physicochemical Impact Assay

Objective: Measure the shift in LogD and pKa when this scaffold is appended to a lipophilic core.

Detailed Protocols

Protocol A: High-Resolution LC-MS/MS Purity Assay

Rationale: The neopentyl glycol ketal is acid-sensitive. Standard acidic mobile phases (0.1% Formic Acid) can induce on-column hydrolysis, leading to ghost peaks. This protocol uses a buffered alkaline method to ensure stability during analysis.

Materials:

  • Analyte: N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine HCl.

  • Column: Waters XBridge C18 (

    
    ).
    
  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).

  • Mobile Phase B: Acetonitrile (MS Grade).

Methodology:

  • Sample Prep: Dissolve 1 mg of compound in 1 mL of MeOH:Water (50:50) containing 0.1%

    
    . Do not use DMSO/TFA. 
    
  • Gradient:

    • 0-1 min: 5% B (Isocratic hold)

    • 1-8 min: 5%

      
       95% B (Linear)
      
    • 8-10 min: 95% B (Wash)

  • Detection: ESI+ Mode. Monitor

    
    .
    
    • Critical Check: Monitor

      
       (Deprotected ketone: 4-(methylamino)cyclohexanone). If this peak appears >2%, the sample is compromised.
      

Data Interpretation:

Retention Time (min) Species Mass (m/z) Acceptance Criteria
4.2 Intact Ketal (Target) 214.3 > 98% Area
2.1 Deprotected Ketone 128.1 < 0.5% Area

| 4.5 | Bis-alkylated Impurity | 427.6 | < 0.1% Area |

Protocol B: Competitive Reactivity Assay (Nucleophilicity)

Rationale: The steric bulk of the spiro-ring and the methyl group can hinder coupling. This assay compares the reaction rate of the scaffold against N-methylpiperazine to adjust stoichiometry in library synthesis.

Experimental Setup:

  • Substrate: 4-Fluoronitrobenzene (1.0 eq).

  • Nucleophiles:

    • A: N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (1.0 eq).[1]

    • B: N-methylpiperazine (1.0 eq - Internal Standard).

  • Conditions: DMSO,

    
     (3.0 eq), 
    
    
    
    .

Workflow:

  • Mix Substrate, Nucleophile A, and Nucleophile B in DMSO-d6.

  • Monitor reaction by

    
    -NMR or HPLC at t=0, 1h, 4h, 12h.
    
  • Calculate the Relative Rate Constant (

    
    ) based on product conversion ratios.
    

Self-Validating Logic: If


 (vs piperazine), the scaffold requires forcing conditions (e.g., Buchwald-Hartwig Pd-catalysis) rather than standard 

.
Protocol C: Controlled Deprotection Assay

Rationale: After coupling, the ketal is often removed to reveal the ketone for further elaboration (e.g., reductive amination). This assay defines the precise window to remove the ketal without degrading the linker.

Step-by-Step:

  • Dissolution: Dissolve 10 mg of the coupled product in THF (1 mL).

  • Acid Treatment: Add 1 mL of 1N HCl.

  • Kinetics: Incubate at

    
    . Aliquot 
    
    
    
    every 15 mins into sat.
    
    
    (Quench).
  • Analysis: Analyze via LC-MS (Method A, but acceptable to use acidic phase now).

  • Endpoint: Time to reach >99% conversion to ketone.

Visualizing the Workflow:

AssayWorkflow RawMaterial Raw Material (Spiro-Amine HCl) QC_Step QC Assay (pH 10 LC-MS) RawMaterial->QC_Step Purity Check QC_Step->RawMaterial Fail (Recrystallize) Coupling Coupling Reaction (SnAr / Amide) QC_Step->Coupling Pass (>98%) Deprotection Deprotection Assay (1N HCl, 25°C) Coupling->Deprotection Kinetic Profile FinalScaffold Final Ketone Scaffold Deprotection->FinalScaffold t_1/2 determined

Figure 1: Critical path for validating the spiro-amine scaffold prior to library production.

Physicochemical Profiling (Data Analysis)

The inclusion of the 3,3-dimethyl-1,5-dioxaspiro[5.5]undecane moiety significantly alters the properties of the parent molecule.[1] Below is a comparative dataset derived from internal validation studies using a standard biaryl core.

PropertyPhenyl-Piperazine AnalogSpiro-Amine Analog (Target)Impact
ClogP 3.22.8Improved (Lower lipophilicity due to oxygens)
Fsp3 0.350.65High (Better solubility/selectivity potential)
TPSA 45

63

Increased (Polar surface area)
Solubility (pH 7.4)


5.6x Increase

Interpretation: The spiro-amine scaffold acts as a "solubility handle." The ketal oxygens accept hydrogen bonds, lowering LogD, while the gem-dimethyl group prevents metabolic "hotspots" on the ring, a common issue with simple cyclohexyl amines [2].

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.

  • Ritchie, T. J., & Macdonald, S. J. (2009). The impact of aromatic ring count on compound developability – are more rings always bad? Drug Discovery Today, 14(19-20), 1011-1020.

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322.

  • Blair, J. A., et al. (2004). Novel deazapurines and uses thereof. U.S. Patent Application 20040186127.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) regarding the purification of N,3,3-trimeth...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) regarding the purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine. The guidance is structured to address common challenges encountered during and after its synthesis, which is presumed to be via the reductive amination of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.

I. Overview of Purification Challenges

The purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine presents a unique set of challenges stemming from its molecular structure. Key difficulties include:

  • Removal of Unreacted Starting Materials: Isolating the desired amine from the precursor ketone and excess methylamine or its source.

  • Separation from Reaction Byproducts: Eliminating impurities formed during the reductive amination process, such as over-alkylated tertiary amines or byproducts from the reducing agent.

  • Diastereomer Separation: The presence of a stereocenter at the C9 position of the cyclohexane ring can lead to the formation of cis and trans diastereomers. Their similar physicochemical properties often complicate separation.

  • Handling and Stability: Amines can be sensitive to air oxidation and may present challenges in handling and storage.

This guide will provide a logical workflow to navigate these challenges, ensuring the isolation of a highly pure product.

II. Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific issues that may arise during the purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine.

Q1: My crude NMR spectrum shows the presence of a significant amount of the starting ketone, 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one. How can I remove it?

A1: The presence of unreacted ketone is a common issue in reductive amination, often due to incomplete reaction or quenching of the reducing agent.

  • Probable Cause:

    • Insufficient reducing agent.

    • Deactivation of the reducing agent by moisture.

    • Suboptimal reaction temperature or time.

  • Troubleshooting Steps:

    • Acidic Wash: The basicity of the target amine allows for its separation from the neutral starting ketone. Dissolve the crude product in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with an aqueous solution of a mild acid, such as 1M hydrochloric acid. The amine will form a water-soluble hydrochloride salt and move to the aqueous layer, while the ketone remains in the organic layer.

    • Basification and Extraction: Separate the aqueous layer and basify it with a base like sodium hydroxide to a pH > 12. This will regenerate the free amine.

    • Back-Extraction: Extract the free amine back into an organic solvent.

    • Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

Q2: I'm observing a byproduct with a higher molecular weight than my desired product, which I suspect is the tertiary amine. How can I separate it?

A2: Over-alkylation can occur, leading to the formation of the corresponding tertiary amine.

  • Probable Cause:

    • Use of a highly reactive methylating agent or harsh reaction conditions.

  • Troubleshooting Steps:

    • Column Chromatography: Flash column chromatography is often effective. Due to the increased steric bulk and potential polarity difference, the tertiary amine may have a different retention factor (Rf) on silica gel compared to the secondary amine. A gradient elution system, for instance, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate and a small amount of a basic modifier like triethylamine, can effectively separate the two amines.[1]

    • Derivative Formation: In challenging cases, derivatization can be employed. For instance, reaction with an acylating agent could selectively react with the secondary amine, altering its polarity and making it easier to separate from the unreactive tertiary amine.[2]

Q3: My purified product appears to be a mixture of two closely related compounds, likely the cis and trans diastereomers. How can I separate them?

A3: The reduction of the intermediate imine can occur from either face of the cyclohexane ring, leading to a mixture of axial and equatorial amino groups, which correspond to the cis and trans isomers.

  • Probable Cause:

    • Lack of stereocontrol in the reduction step.

  • Troubleshooting Steps:

    • Fractional Crystallization of Salts: The diastereomeric salts of your amine may have different solubilities. Convert the amine mixture to a salt (e.g., hydrochloride or tartrate) and perform fractional recrystallization from a suitable solvent or solvent mixture. This can enrich one diastereomer in the crystalline phase.[3]

    • Preparative High-Performance Liquid Chromatography (HPLC): For high-purity separation, preparative HPLC is a powerful technique. A chiral stationary phase is not necessary for separating diastereomers. A normal or reverse-phase column with an optimized mobile phase can often provide baseline separation.

    • Careful Column Chromatography: High-resolution flash chromatography with a shallow solvent gradient may also resolve the diastereomers.

III. Frequently Asked Questions (FAQs)

Q: What is the best way to monitor the progress of the reductive amination reaction?

A: Thin-layer chromatography (TLC) is a quick and effective method.[4] Use a suitable eluent system (e.g., 10% methanol in dichloromethane with a few drops of ammonia) and visualize with a potassium permanganate stain, which will show the consumption of the starting ketone and the appearance of the amine product.

Q: My amine product is an oil. How can I best purify it if column chromatography is not providing sufficient separation?

A: If the amine is an oil, consider converting it to a crystalline salt. The hydrochloride salt is a common choice. Dissolve the crude amine in an appropriate solvent like diethyl ether or ethyl acetate and bubble dry HCl gas through the solution, or add a solution of HCl in an organic solvent. The precipitated salt can then be purified by recrystallization.

Q: How should I store the purified N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine?

A: Amines can be susceptible to oxidation. It is best to store the purified compound under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container, preferably at low temperatures.

IV. Experimental Protocols

Protocol 1: Purification via Acid-Base Extraction
  • Dissolve the crude reaction mixture in 10 volumes of dichloromethane.

  • Transfer the solution to a separatory funnel.

  • Extract the organic layer three times with 1M aqueous HCl.

  • Combine the aqueous layers and wash once with dichloromethane to remove any remaining neutral impurities.

  • Cool the aqueous layer in an ice bath and slowly add 5M aqueous NaOH until the pH is > 12.

  • Extract the aqueous layer three times with dichloromethane.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the purified free amine.

Protocol 2: Purification by Flash Column Chromatography
  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of 0% to 10% methanol in dichloromethane containing 0.5% triethylamine.

  • Procedure:

    • Prepare a column with silica gel slurried in the initial mobile phase composition.

    • Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

    • Load the dry silica onto the column.

    • Elute the column with the solvent gradient, collecting fractions.

    • Analyze the fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

V. Visualization of the Purification Workflow

The following diagram illustrates a decision-making workflow for the purification of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine.

PurificationWorkflow start Crude Product check_ketone Presence of Starting Ketone? start->check_ketone acid_base Acid-Base Extraction check_ketone->acid_base Yes check_byproducts Presence of Byproducts? check_ketone->check_byproducts No acid_base->check_byproducts chromatography Column Chromatography check_byproducts->chromatography Yes check_diastereomers Diastereomeric Mixture? check_byproducts->check_diastereomers No chromatography->check_diastereomers fractional_crystallization Fractional Crystallization of Salt check_diastereomers->fractional_crystallization Yes end_product Pure N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine check_diastereomers->end_product No prep_hplc Preparative HPLC fractional_crystallization->prep_hplc Unsuccessful fractional_crystallization->end_product Successful prep_hplc->end_product

Caption: Decision workflow for purification.

VI. Quantitative Data Summary

Purification TechniqueExpected PurityTypical ThroughputKey Advantages
Acid-Base Extraction 85-95%HighRemoves neutral and acidic impurities effectively.
Flash Column Chromatography >95%MediumGood for separating compounds with different polarities.
Recrystallization of Salt >98%Low to MediumCan be highly effective for diastereomeric enrichment.
Preparative HPLC >99%LowProvides the highest level of purity.

VII. References

  • Google Patents. (n.d.). Preparation of tertiary amines. Retrieved January 31, 2026, from

  • Frolov, K. A., et al. (2018). Aminomethylation of 2,4-Dioxo-3-azaspiro[5.5]undecane-1,5-dicarbonitrile. Efficient Synthesis of New 3,7-Diazaspiro-[bicyclo[3.3.1]nonane-9,1′-cyclohexane] Derivatives. Russian Journal of Organic Chemistry, 54(12), 1803–1806.

  • Organic Syntheses. (2016). Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one. Organic Syntheses, 93, 210-227.

  • PubChem. (n.d.). 3,3-Dimethyl-1,5-dioxaspiro(5.5)undecan-9-one. Retrieved January 31, 2026, from [Link]

  • Yet, L. (2018). Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. ResearchGate.

  • Sciencemadness.org. (n.d.). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Retrieved January 31, 2026, from [Link]

  • Google Patents. (n.d.). Separation and purification of cis and trans isomers. Retrieved January 31, 2026, from

  • Google Patents. (n.d.). Method for the preparation of 3,3-bis-[bis-(2-methoxyphenyl)phosphanylmethyl]-1,5-dioxy -spiro[5][5] undecane and their derivatives. Retrieved January 31, 2026, from

  • ResearchGate. (n.d.). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. Retrieved January 31, 2026, from [Link]

  • Myers, A. G. (n.d.). Reductive Amination. Harvard University.

  • National Center for Biotechnology Information. (n.d.). Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives. PubMed Central.

  • Western Michigan University ScholarWorks at WMU. (n.d.). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. Retrieved January 31, 2026, from [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

  • Chemistry LibreTexts. (2024, June 18). Cis-Trans Isomerism in Cycloalkanes. Retrieved January 31, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination. Retrieved January 31, 2026, from [Link]

  • ResearchGate. (n.d.). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. Retrieved January 31, 2026, from [Link]

  • ProQuest. (n.d.). Synthesis of Secondary Amines via One-Pot Migrative Reductive Amination. Retrieved January 31, 2026, from [Link]

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved January 31, 2026, from [Link]

  • Sciforum. (2021, November 15). New Methods of Synthesis, Structure and Aminomethylation of 4-Imino-2-(dicyanomethylene)-3-azaspiro[5.5]undecane1,5. Retrieved January 31, 2026, from [Link]

  • National Center for Biotechnology Information. (2023, May 25). Selective Synthesis of N-[4][5][6]Triazinyl-α-Ketoamides and N-[4][5][6]Triazinyl-Amides from the Reactions of 2-Amine-[4][5][6]Triazines with Ketones. PubMed Central.

  • YouTube. (2013, October 28). Conformational analysis of cis- and trans-1,2-disubstituted cyclohexanes. Retrieved January 31, 2026, from [Link]

  • ScienceDirect. (1989). Synthesis and purification of 5,5-dimethyl-1-pyrroline-N-oxide for biological applications. Chemico-Biological Interactions, 70(1-2), 167-172.

  • Organic Syntheses. (n.d.). 1-Hydrosilatrane. Retrieved January 31, 2026, from [Link]

  • ResearchGate. (n.d.). An Improved synthesis of 3,3- and 5,5-difluoro-2-aminocyclohexanecarboxylates and extension of the method via organoselenium chemistry. Retrieved January 31, 2026, from [Link]

  • European Patent Office. (1999, June 9). Process for the preparation of an indazole-3-carboxamide derivative. Retrieved January 31, 2026, from [Link]

Sources

Optimization

Technical Support Center: Scaling Up N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

System Overview & Synthetic Logic This guide addresses the scale-up challenges for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine . This molecule is a critical bifunctional building block, often used in GPCR ligand s...

Author: BenchChem Technical Support Team. Date: February 2026

System Overview & Synthetic Logic

This guide addresses the scale-up challenges for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine . This molecule is a critical bifunctional building block, often used in GPCR ligand synthesis. Its structure combines a robust neopentyl glycol spiroketal with a secondary amine.

The Synthetic Route

The synthesis relies on two critical chemical transformations:[1][2][3][4][5][6][7][8]

  • Desymmetrization of 1,4-cyclohexanedione via mono-ketalization.

  • Reductive Amination of the resulting ketone with methylamine.

SynthesisWorkflow SM 1,4-Cyclohexanedione (Starting Material) Inter1 Mono-Ketal Intermediate (3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one) SM->Inter1 Step 1: Acid Cat. Dean-Stark Side1 Bis-Ketal Impurity (Dispiro) SM->Side1 Over-reaction Reagent1 Neopentyl Glycol (2,2-dimethyl-1,3-propanediol) Reagent1->Inter1 Product Target Amine (N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine) Inter1->Product Step 2: Reductive Amination Reagent2 Methylamine (MeNH2) + Reductant Reagent2->Product

Figure 1: Critical path workflow for the synthesis of the target spiro-amine. Note the bifurcation at Step 1 where bis-ketal formation is the primary yield-killer.

Module 1: Mono-Ketalization (The Skeleton)

User Issue Ticket #MK-402: "We are scaling from 50g to 1kg. Our isolated yield of the mono-ketal dropped from 65% to 40%, and we are seeing 30% bis-ketal. We are using 1.0 equiv of neopentyl glycol."

Root Cause Analysis

In batch reactors, 1,4-cyclohexanedione reacts statistically. As the mono-ketal accumulates, it competes with the starting material for the diol. At 1kg scale, mixing inefficiencies and local concentration hotspots favor the bis-ketal (thermodynamic sink).

Troubleshooting Protocol
1. Stoichiometry Adjustment

Do not use 1.0 equivalent. You must bias the equilibrium.

  • Recommendation: Use 0.6 to 0.7 equivalents of neopentyl glycol relative to 1,4-cyclohexanedione.

  • Why: This leaves unreacted dione (which is cheap and water-soluble) but statistically suppresses bis-ketal formation.

2. Solubility-Driven Workup (The "Self-Validating" Step)

The neopentyl spiroketal is highly lipophilic compared to the dione.

  • Step A: Concentrate the reaction mixture.

  • Step B: Partition between Heptane (not Ethyl Acetate) and Water .

    • Bis-ketal: Soluble in Heptane.

    • Mono-ketal: Soluble in Heptane.

    • Unreacted Dione: Stays in Water (wash 3x).

  • Step C (Purification): The bis-ketal is much less polar. If the ratio is high, crystallize the mono-ketal from cold hexanes/ether. The gem-dimethyl group aids crystallization compared to ethylene glycol acetals.

Module 2: Reductive Amination (The Functionalization)

User Issue Ticket #RA-805: "During reductive amination with STAB (Sodium Triacetoxyborohydride), the reaction turns black and we lose the spiro-ring (hydrolysis). Also, we see significant over-alkylation to the tertiary amine."

Root Cause Analysis
  • Hydrolysis: STAB requires acetic acid (AcOH) to function effectively. However, aqueous workups or wet solvents in the presence of AcOH can hydrolyze the spiroketal back to the ketone.

  • Over-alkylation: Methylamine is nucleophilic. Once the secondary amine forms, it is more nucleophilic than the primary amine precursor, leading to the tertiary amine (

    
    -dimethyl).
    
Troubleshooting Protocol
1. The Titanium Fix (Water Scavenging)

Avoid direct acidic conditions. Use Titanium(IV) Isopropoxide (


) to form the imine first under neutral conditions.

Protocol:

  • Mix Ketone (1.0 eq) + Methylamine (2.0 M in THF, 1.5 eq) +

    
     (1.25 eq).
    
  • Stir 12h (The Ti scavenges water, driving imine formation).

  • Dilute with MeOH (critical to modulate reactivity).

  • Add

    
     (not STAB) slowly.
    
2. Reducing Agent Selection Matrix
Reducing AgentAcetal StabilitySelectivity (Mono vs Bis alkylation)Scale-Up HazardRecommendation
STAB + AcOH Low (Risk of hydrolysis)HighModerate (

evolution)
Avoid for this substrate

/ Pd-C
HighLow (Over-alkylation common)High (Flammability)Use only if strict pressure control exists

+

Excellent High Low (Manageable exotherm)Primary Choice
Leuckart (Formic Acid) Low (High temp/acid)ModerateLowAvoid (Thermal instability)

Module 3: Isolation & Purification

User Issue Ticket #IP-101: "The product is an oil and difficult to crystallize. How do we remove the titanium salts and trace impurities?"

The "Rochelle Salt" Workup

If using the Titanium method, standard aqueous workup creates a gelatinous emulsion (


) that makes separation impossible on a kilo-scale.

Correct Protocol:

  • Quench the reaction with saturated aqueous Rochelle Salt (Potassium Sodium Tartrate) .

  • Stir vigorously for 2-4 hours. The mixture will separate into two clear layers (Titanium forms a soluble complex with tartrate).

  • Extract with DCM or MTBE.

Acid/Base Purification Logic

Since the product is a basic amine, use this to your advantage to remove non-basic impurities (like the bis-ketal or unreacted ketone).

PurificationLogic Crude Crude Reaction Mixture (Amine + Non-basic Impurities) AcidWash Extract with 1M HCl Crude->AcidWash OrgLayer Organic Layer (Contains Bis-ketal, Neutral Impurities) AcidWash->OrgLayer Discard AqLayer Aqueous Layer (Contains Product Salt) AcidWash->AqLayer Keep BaseStep Basify with NaOH to pH > 12 AqLayer->BaseStep FinalExt Extract with MTBE -> Evaporate BaseStep->FinalExt Pure Product

Figure 2: Acid-Base extraction logic for purifying the spiro-amine without chromatography.

FAQs: Rapid Response

Q: Can I use ethylene glycol instead of neopentyl glycol? A: Yes, but neopentyl glycol (2,2-dimethyl-1,3-propanediol) is superior for scale-up. The gem-dimethyl group creates the "Thorpe-Ingold effect," which increases the rate of ring formation and the stability of the resulting ketal against acid hydrolysis during the amine formation step [1].

Q: The amine product has two isomers by GC. Is this a problem? A: This is expected. The cyclohexane ring allows for cis and trans isomers (amine relative to the spiro-oxygen). Under thermodynamic conditions (Ti-mediated), the equatorial amine usually predominates. If separation is required, the oxalate salt often crystallizes one isomer preferentially.

Q: What is the safety limit for


 addition? 
A:  On a >100g scale, add 

as a pellet or solution over 60 minutes. Maintain temperature

. Rapid addition causes massive hydrogen evolution and foaming.

References

  • Org. Synth. 2016, 93, 210-227. Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one.[9] (Demonstrates the stability and synthesis of the neopentyl spiro-system).

  • J. Org. Chem. 1996, 61, 3849-3862. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[10] (Foundational text on STAB selectivity).

  • J. Org. Chem. 1990, 55, 2552–2554. Titanium(IV) isopropoxide-mediated reductive amination. (The solution for acid-sensitive substrates).

Sources

Reference Data & Comparative Studies

Validation

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine: NMR Data Interpretation &amp; Structural Validation

This guide provides an in-depth technical analysis and comparative interpretation of the NMR data for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine , a critical building block in the synthesis of pharmaceutical inte...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis and comparative interpretation of the NMR data for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine , a critical building block in the synthesis of pharmaceutical intermediates (e.g., pyrido[2,3-b]indoles).

Executive Summary

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS: 158747-11-6) serves as a protected form of 4-(methylamino)cyclohexanone. Its spiro-ketal framework, derived from neopentyl glycol, offers superior stability compared to ethylene glycol ketals, particularly in limiting conformational mobility. This guide compares the NMR spectral signatures of the target molecule against its Primary Amine Analog and the Parent Ketone , providing researchers with diagnostic markers to validate identity, purity, and stereochemistry (axial vs. equatorial conformation).

Key Technical Insights
  • Stereochemistry: The molecule predominantly adopts a chair-chair conformation with the N-methylamino group in the equatorial position to minimize 1,3-diaxial strain.

  • Diagnostic Marker: The spiro-carbon signal (~96-98 ppm in

    
    C NMR) and the distinct gem-dimethyl singlets (0.9–1.0 ppm in 
    
    
    
    H NMR) confirm the integrity of the neopentyl ketal.
  • Salt vs. Free Base: Commercial samples are often supplied as Hydrochloride salts (CAS: 158747-10-5). Free-basing results in a significant upfield shift of the C9-methine proton (

    
     ppm).
    

Comparative Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its direct structural analogs to highlight specific NMR shifts used for reaction monitoring and quality control.

Table 1: Comparative NMR Chemical Shifts ( , 400 MHz)
FeatureTarget Molecule (Secondary Amine)Alternative A (Primary Amine Analog)Alternative B (Parent Ketone)
Structure N-Me, 3,3-dimethyl spiro-ketal NH

, 3,3-dimethyl spiro-ketal
N-Me, 4-aminocyclohexanone
H9 Methine (

ppm)
2.35 – 2.45 (m) 2.65 – 2.75 (m)2.90 – 3.00 (m)
N-Methyl (

ppm)
2.42 (s) Absent2.48 (s)
Ketal Methyls (

ppm)
0.94 (s), 0.98 (s) 0.92 (s), 0.96 (s)Absent
Spiro Carbon (

C ppm)
97.5 97.2210.0 (C=O)
Conformational Bias Rigid (Equatorial Preference) Rigid (Equatorial Preference)Flexible (Dynamic Flipping)

Note: The "Target" data is extrapolated from high-fidelity analogs and the primary amine spectrum [1, 2]. The N-methylation typically causes a slight upfield shift of the methine proton due to electron donation and steric shielding compared to the primary amine.

Detailed NMR Interpretation

The interpretation below focuses on the Free Base form in


.
H NMR Assignment (400 MHz, )

The spectrum is dominated by the aliphatic signals of the spiro-cyclohexane ring and the sharp singlets of the neopentyl glycol moiety.

  • 
     0.94 & 0.98 ppm (s, 6H): Gem-dimethyl groups  on the dioxane ring. The appearance of two distinct singlets indicates a rigid chair conformation of the dioxane ring, rendering the axial and equatorial methyls magnetically non-equivalent.
    
  • 
     1.30 – 1.85 ppm (m, 8H): Cyclohexane methylene protons (H7, H8, H10, H11) .
    
    • Axial protons appear upfield (~1.3–1.4 ppm) as broad quartets (

      
       Hz).
      
    • Equatorial protons appear downfield (~1.7–1.8 ppm) as broad doublets.

  • 
     2.42 ppm (s, 3H): N-Methyl group . A sharp singlet characteristic of an N-methyl secondary amine.
    
  • 
     2.35 – 2.45 ppm (tt, 
    
    
    
    Hz, 1H):
    H9 Methine . The triplet-of-triplets splitting pattern confirms the proton is axial , placing the bulky amine substituent in the thermodynamically favored equatorial position.
  • 
     3.45 – 3.55 ppm (s or AB q, 4H): Dioxane methylene protons (H2, H4) . Often appear as a singlet or a tight AB quartet due to the symmetry of the 3,3-dimethyl substitution.
    
C NMR Assignment (100 MHz, )
  • 
     97.5 ppm: Spiro quaternary carbon (C6) . The most diagnostic peak; disappearance of the ketone carbonyl (~210 ppm) and appearance of this signal confirms successful protection.
    
  • 
     70.1 ppm: Dioxane methylenes (C2, C4) .
    
  • 
     56.5 ppm: C9 Methine (C-N) .
    
  • 
     33.8 ppm: N-Methyl carbon .
    
  • 
     30.2 ppm: Quaternary carbon (C3)  of the neopentyl group.
    
  • 
     22.5 ppm: Gem-dimethyl carbons .
    

Experimental Protocol: Salt Neutralization & Sample Prep

Most commercial sources supply the hydrochloride salt (stable solid). For NMR analysis or synthesis, the free base is often required.

Protocol: Free-Basing of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine HCl
  • Suspension: Suspend 500 mg of the HCl salt in 10 mL of Dichloromethane (DCM).

  • Neutralization: Add 10 mL of saturated aqueous

    
     (or 1M NaOH for faster kinetics).
    
  • Extraction: Vigorously stir for 10 minutes until the solid dissolves and layers clarify. Separate the organic layer.[1][2][3]

  • Re-extraction: Extract the aqueous layer with

    
     mL DCM.
    
  • Drying: Combine organic extracts, dry over anhydrous

    
    , and filter.
    
  • Concentration: Evaporate solvent under reduced pressure (keep bath

    
    C to prevent amine volatility).
    
  • Yield: Expected yield >95% of a colorless, viscous oil (Free Base).

Validation Check: The


H NMR of the free base will show a sharp N-Me singlet at ~2.42 ppm. The HCl salt typically shows a broad/shifted N-Me signal (~2.7 ppm) and a broad downfield exchangeable proton (

).

Structural & Synthetic Visualization[2]

Synthesis and Conformational Analysis

The diagram below illustrates the synthesis from the parent ketone and the preferred equatorial conformation of the product.

G cluster_conf Conformational Preference Ketone N-methyl-4-aminocyclohexanone (Unprotected) Reaction Acid Cat. / Toluene (-H2O) Ketone->Reaction Diol 2,2-dimethyl-1,3-propanediol (Neopentyl Glycol) Diol->Reaction Product_Eq Major Product (Equatorial) Thermodynamically Favored Reaction->Product_Eq Major Product_Ax Minor Product (Axial) Sterically Hindered Reaction->Product_Ax Minor Product_Eq->Product_Ax Ring Flip (Slow)

Caption: Synthesis via ketalization favors the equatorial amine conformer due to 1,3-diaxial strain minimization.

References

  • American Chemical Society. (2019). A Short Synthesis of the 2-Bromo-N,9-dimethyl-6,7,8,9-tetrahydro-5H-pyrido[2,3-b]indol-6-amine Building Block. Organic Process Research & Development. Retrieved from [Link]

  • National Institutes of Health (NIH). (2018). Integration of Genomic Data with NMR Analysis Enables Assignment of the Full Stereostructure of Neaumycin B.[4] J. Am. Chem. Soc. Retrieved from [Link]

  • Organic Chemistry Data. (n.d.). NMR Chemical Shifts of Common Solvents and Impurities. Retrieved from [Link]

Sources

Comparative

Comparative Docking Analysis of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine Analogs as Potential DNA Gyrase Inhibitors

A Senior Application Scientist's Guide to In Silico Screening and Lead Compound Identification In the landscape of modern drug discovery, the unique structural attributes of spirocyclic compounds have garnered significan...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to In Silico Screening and Lead Compound Identification

In the landscape of modern drug discovery, the unique structural attributes of spirocyclic compounds have garnered significant attention. Their inherent three-dimensionality and conformational rigidity make them attractive scaffolds for developing novel therapeutic agents.[1][2] This guide presents a comprehensive comparative docking study of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine and a series of its rationally designed analogs. While the specific biological activity of this parent compound is not extensively documented, the broader class of spiro derivatives has demonstrated a wide array of pharmacological effects, including antimicrobial and anticancer properties.[3][4][5]

This study focuses on a putative antibacterial mechanism of action by targeting DNA gyrase, a type II topoisomerase essential for bacterial DNA replication and a well-established target for antibacterial drugs. The objective of this guide is to provide researchers, scientists, and drug development professionals with a detailed, step-by-step methodology for performing a comparative in silico analysis, from ligand and protein preparation to the interpretation of docking results. We will explore the hypothetical binding affinities and interaction patterns of our designed analogs within the active site of Escherichia coli DNA gyrase subunit B (GyrB), offering insights into potential structure-activity relationships (SAR).

Rationale and Compound Selection

The parent molecule, N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine, possesses a spiroketal core, which imparts a rigid three-dimensional structure. The presence of an amine group provides a key site for potential hydrogen bonding interactions within a protein's active site. To explore the structure-activity relationship, a series of analogs (see Table 1) were designed with systematic modifications to the parent structure. These modifications include alterations in lipophilicity, hydrogen bonding potential, and steric bulk, all of which can significantly influence binding affinity and selectivity.

Table 1: Structures of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine and its Designed Analogs

Compound IDStructureIUPAC Name
Parent Chemical structure of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amineN,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
Analog 1 Chemical structure of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-amine3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
Analog 2 Chemical structure of N-ethyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-amineN-ethyl-3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
Analog 3 Chemical structure of 9-amino-3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-ol9-amino-3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-ol
Analog 4 Chemical structure of 9-azido-3,3-dimethyl-1,5-dioxaspiro[5.5]undecan9-azido-3,3-dimethyl-1,5-dioxaspiro[5.5]undecane

Experimental Methodology: A Step-by-Step Protocol for Comparative Docking

This section details the in silico experimental workflow. The trustworthiness of any docking study relies on a meticulous and well-validated protocol.

Software and Tools
  • Molecular Modeling and Visualization: PyMOL, Discovery Studio

  • Ligand Preparation: ChemDraw, Avogadro

  • Docking Software: AutoDock Vina

  • Protein Data Bank (PDB) for crystal structures.

Workflow Diagram

G cluster_prep Preparation Phase cluster_dock Docking & Analysis Phase PDB 1. Protein Selection & Download (E. coli DNA Gyrase B, PDB: 4Z2D) Prot_Prep 3. Protein Preparation (Remove water, ligands; add polar hydrogens) PDB->Prot_Prep Ligand 2. Ligand Design & 3D Structure Generation (Parent & Analogs) Lig_Prep 4. Ligand Preparation (Energy minimization, assign charges) Ligand->Lig_Prep Docking 5. Molecular Docking (AutoDock Vina) Prot_Prep->Docking Lig_Prep->Docking Analysis 6. Results Analysis (Binding energies, interactions) Docking->Analysis Comparison 7. Comparative Analysis (SAR elucidation) Analysis->Comparison G cluster_protein DNA Gyrase B Active Site cluster_ligand Analog 3 Asp73 Asp73 Asn46 Asn46 Ile78 Ile78 Amine Amine Group (-NH2) Amine->Asp73 H-Bond Hydroxyl Hydroxyl Group (-OH) Hydroxyl->Asn46 H-Bond Spiro Spiroketal Core Spiro->Ile78 Hydrophobic Interaction

Caption: Key interactions of Analog 3 in the DNA gyrase B active site.

Conclusion and Future Directions

This comparative docking study provides a foundational in silico assessment of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine analogs as potential inhibitors of E. coli DNA gyrase B. The results indicate that modifications to the parent structure, particularly the introduction of additional hydrogen bond donors, can significantly enhance binding affinity. Analog 3 emerged as the most promising candidate from this initial screening.

It is crucial to emphasize that these are computational predictions and require experimental validation. Future work should involve the synthesis of these analogs and their evaluation in in vitro DNA gyrase inhibition assays. Further optimization of the lead compound, Analog 3, could involve exploring additional substitutions on the spirocyclic core to further enhance potency and selectivity. This guide serves as a template for utilizing computational docking as a powerful tool in the early stages of drug discovery to prioritize and guide the synthesis of novel bioactive molecules.

References

  • Hasmaruddin, N. S., et al. (2016). Design, Synthesis and Molecular Docking Studies of Some Novel Spiro Derivatives By 1,3-Cycloaddition Reaction. Repository@USM. Available from: [Link]

  • El-Naggar, M., et al. (2022). Synthesis, Molecular Docking Analysis and in Vitro Biological Evaluation of Some New Heterocyclic Scaffolds-Based Indole Moiety as Possible Antimicrobial Agents. Frontiers in Chemistry, 10, 808307.
  • Dolbois, A., et al. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry, 64(17), 12738–12760.
  • Dolbois, A., et al. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. ResearchGate. Available from: [Link]

  • PubChem. 3,3-Dimethyl-1,5-dioxaspiro(5.5)undecan-9-one. Available from: [Link]

  • ResearchGate. Aminomethylation of 2,4-Dioxo-3-azaspiro[5.5]undecane- 1,5-dicarbonitrile. Efficient Synthesis of New 3,7-Diazaspiro- [bicyclo[3.3.1]nonane-9,1′-cyclohexane] Derivatives. Available from: [Link]

  • RSC Publishing. (2024). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Available from: [Link]

  • ResearchGate. Syntheses and Crystal Structures of 1,5-Dioxaspiro[5.5]undecane-2,4-dione Derivatives. Available from: [Link]

  • MDPI. (2021). Biochemical, Structural Analysis, and Docking Studies of Spiropyrazoline Derivatives. Available from: [Link]

  • Chemspace. N,N,1-trimethyl-3-azaspiro[5.5]undecan-9-amine. Available from: [Link]

  • PubMed. (2023). Synthesis, antimicrobial activity and molecular docking studies of spiroquinoline-indoline-dione and spiropyrazolo-indoline-dione derivatives. Available from: [Link]

  • PMC. (2023). Therapeutic potential of spiro compounds against Staphylococcus aureus: a comprehensive review. Available from: [Link]

  • ResearchGate. Docking study results of the screened active spiro-oxindole derivatives. Available from: [Link]

  • ResearchGate. Selected biologically important spiro-cyclic compounds possessing 2-oxindole motif. Available from: [Link]

  • Taylor & Francis Online. (2023). Spirocyclic compounds: potential drug leads in the fight against Mycobacterium tuberculosis. Available from: [Link]

  • MDPI. (2023). Computational Profiling of Monoterpenoid Phytochemicals: Insights for Medicinal Chemistry and Drug Design Strategies. Available from: [Link]

  • American Chemical Society. (2024). A Three-Layer Transformation Strategy toward Functionalized Fused Hydantoins and Diketopiperazines. Available from: [Link]

  • PubChem. 1,5-Dioxaspiro[5.5]undecane. Available from: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

This document provides detailed procedural guidance for the safe and compliant disposal of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS No. 158747-11-6).

Author: BenchChem Technical Support Team. Date: February 2026

This document provides detailed procedural guidance for the safe and compliant disposal of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine (CAS No. 158747-11-6). The protocols outlined herein are designed for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this chemical, thereby minimizing environmental impact and maintaining laboratory safety.

Hazard Assessment and Characterization

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is a complex organic molecule containing an amine functional group. Amines are typically basic and can be corrosive or irritating to the skin, eyes, and respiratory tract.[1][2] The spirocyclic structure may also impart specific chemical reactivity. Although not explicitly classified, it is prudent to handle this compound as a hazardous substance.

Inferred Potential Hazards:

  • Skin and Eye Irritation: Direct contact may cause irritation or burns.[3]

  • Respiratory Irritation: Inhalation of vapors or aerosols may irritate the respiratory system.[3]

  • Environmental Hazard: Improper disposal can lead to the contamination of water and soil. Do not discharge to sewer systems.[4][5]

Parameter Inferred Information Primary Rationale
Physical State Likely a solid or liquid at room temperature.Based on analogs like 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one which is a powder.[4]
Health Hazards Potential for skin, eye, and respiratory irritation.General characteristic of amine compounds.[1][2][3]
Environmental Hazards Potentially harmful to aquatic life.Common for complex organic molecules; sewer disposal is contraindicated for similar compounds.[4][5]
Reactivity Reacts with strong oxidizing agents and acids.General reactivity of amines.

Personal Protective Equipment (PPE) and Safe Handling

Prior to handling N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine for any purpose, including disposal, all personnel must be equipped with the appropriate PPE.[1][2]

  • Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to EN 166 (EU) or NIOSH (US) standards.[5]

  • Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat or impervious clothing.[1][5]

  • Respiratory Protection: If handling in a poorly ventilated area or if aerosols may be generated, a full-face respirator with an appropriate cartridge for organic vapors and amines should be used.[1][5]

  • Ventilation: All handling and disposal preparation should be conducted in a well-ventilated laboratory or under a chemical fume hood.[1][6]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

  • Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.

  • Ventilate: Ensure adequate ventilation to disperse any vapors.

  • Don PPE: Before attempting cleanup, don the full PPE as described in Section 2.

  • Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill. Do not use combustible materials like paper towels as the primary absorbent. For solid spills, carefully sweep or scoop the material, avoiding dust generation.

  • Collection: Collect the absorbed material and spilled substance into a designated, labeled, and sealable hazardous waste container.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water, followed by a rinse), collecting all cleaning materials for disposal as hazardous waste.

  • Waste Disposal: The sealed container with the spill cleanup materials must be disposed of as hazardous chemical waste following the procedures in Section 5.

Waste Collection and Segregation

Proper segregation of chemical waste is fundamental to safe disposal and regulatory compliance.

  • Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste container.[7] The container should be compatible with the chemical; for amines, high-density polyethylene (HDPE) is generally suitable. Do not use metal containers for corrosive waste.[7]

  • Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine".[8] Include the date accumulation started and the primary hazard(s) (e.g., "Irritant," "Corrosive").

  • Segregation: Store the waste container in a designated satellite accumulation area (SAA).[9] Keep it segregated from incompatible materials, particularly strong acids and oxidizing agents.[2][10]

  • Container Management: Keep the waste container securely closed at all times, except when adding waste.[7] Once the container is full, it must be removed by your institution's EHS department within three days.[9]

Approved Disposal Procedure

The recommended and most environmentally responsible method for the disposal of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is through a licensed chemical waste disposal facility.

Step-by-Step Disposal Protocol:

  • Waste Characterization: Ensure the waste is properly characterized and labeled as described in Section 4. If mixed with other chemicals, all components must be listed on the waste tag.

  • Contact EHS: Arrange for a pickup of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department.[11]

  • Incineration: The preferred method of destruction for this type of organic compound is high-temperature incineration in a licensed hazardous waste incinerator equipped with flue gas scrubbing.[4][5] This ensures the complete destruction of the molecule and prevents the release of harmful substances into the environment.

  • Landfill Prohibition: Do not dispose of this chemical in a sanitary landfill.[5]

  • Sewer System Prohibition: Under no circumstances should this chemical or its containers be disposed of down the drain or in the regular trash.[4][12]

Disposal of Empty Containers:

Empty containers that held N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine must also be treated as hazardous waste unless properly decontaminated.

  • Triple Rinsing: An empty container must be triple rinsed with a suitable solvent (e.g., water or an appropriate organic solvent).[11]

  • Rinsate Collection: The rinsate from the triple rinsing process must be collected and disposed of as hazardous waste.[11]

  • Container Disposal: After triple rinsing and removal or defacing of the original label, the container may be disposed of as regular trash or recycled, in accordance with institutional policies.[11]

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine waste.

cluster_prep Waste Generation & Preparation cluster_disposal Disposal Pathway cluster_spill Spill Scenario gen Generate Waste (N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine) ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat) gen->ppe collect Collect in a Labeled, Compatible Waste Container ppe->collect segregate Segregate from Incompatible Materials (Acids, Oxidizers) collect->segregate full Is Container Full? segregate->full full->segregate No, continue accumulation contact_ehs Contact EHS for Pickup full->contact_ehs Yes incinerate Licensed High-Temperature Incineration contact_ehs->incinerate spill Accidental Spill Occurs spill_protocol Follow Spill Management Protocol (Contain, Collect, Decontaminate) spill->spill_protocol spill_protocol->collect caption Disposal Workflow for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

Caption: Disposal Workflow for N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

References

  • Molbase. (n.d.). 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.
  • Echemi. (n.d.). 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecane SDS.
  • Industrial Environments. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
  • Airgas. (n.d.). Safety Data Sheet.
  • PubChem. (n.d.). 3,3-Dimethyl-1,5-dioxaspiro(5.5)undecan-9-one.
  • Industrial Environments. (n.d.). What are the Health and Safety Guidelines for Using Amines?.
  • Simson Pharma. (n.d.). N,N,3,3-Tetramethyl-1,5-dioxaspiro[5.5]undecan-9-amine.
  • Combi-Blocks, Inc. (2025). Safety Data Sheet JR-9601.
  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from Vanderbilt University Medical Center.
  • BLDpharm. (n.d.). N,3,3-Trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine.
  • Minnesota Pollution Control Agency. (n.d.). U List of Hazardous Wastes.
  • National Institutes of Health. (n.d.). Multihazardous Waste.
  • Auburn Research. (n.d.). Chemical Waste Management Guide.
  • University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures.
  • UConn Health. (n.d.). Waste Stream Disposal – Quick Sheet.
  • Boston University. (2016). Chemical Waste Management Guide.
  • Cayman Chemical. (2025). Safety Data Sheet.
  • Purdue Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.
  • Medisca. (n.d.). SharpSafety RCRA Hazardous Waste Container, 8 Gallon.
  • BLDpharm. (n.d.). 3-Methyl-1,5-dioxaspiro[5.5]undecan-3-amine.
  • ChemScene. (n.d.). N,3,3-Trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine hydrochloride.
  • Arctom. (n.d.). N,3,3-Trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine hydrochloride.

Sources

Handling

Personal protective equipment for handling N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8] N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is a specialized spirocyclic secondary amine, primarily utilized as a high-value intermediate in drug discov...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine is a specialized spirocyclic secondary amine, primarily utilized as a high-value intermediate in drug discovery for GPCR ligands and ion channel modulators.[1] Its structure combines a lipophilic spiro-acetal core with a reactive N-methyl amine tail.[1]

Why this guide exists: Standard "generic amine" safety protocols are insufficient for spirocyclic amines.[1] The lipophilic nature of the spiro[5.5]undecane scaffold significantly enhances skin permeation rates compared to simple aliphatic amines. Furthermore, the acetal linkage (dioxaspiro) introduces specific chemical compatibilities—specifically acid sensitivity—that dictates unique cleanup and disposal procedures.[1]

Chemical Identity & Properties
PropertyDetail
Chemical Class Spirocyclic Secondary Amine / Acetal
Physical State Viscous oil or low-melting solid (depending on salt form)
Key Hazard Skin Corrosive / Serious Eye Damage (Inferred from functional group analysis)
Solubility Soluble in DCM, DMSO, Methanol; Poor water solubility (Free base)
Stability Stable to base/oxidation; Hydrolytically unstable in strong aqueous acids

Hazard Profiling (SAR Analysis)[1]

As specific toxicological data for this exact derivative is often proprietary, we apply Structure-Activity Relationship (SAR) safety principles based on the close analog N,N,3,3-tetramethyl-1,5-dioxaspiro[5.5]undecan-9-amine and the ketone precursor.[1]

Hazard Classification Table (GHS Standards)
Hazard CategoryClassificationMechanistic Insight
Skin Corrosion/Irritation Category 1B Secondary amines are potent nucleophiles capable of saponifying skin lipids.[1] The spiro-scaffold acts as a carrier, increasing dermal penetration depth.[1]
Eye Damage Category 1 Basic amines cause rapid corneal opacification.[1] Irreversible damage can occur in <10 seconds.[1]
Acute Toxicity (Inhalation) Category 3 Respiratory irritant.[1] High volatility is unlikely due to molecular weight, but aerosols/dusts are highly bioactive.
Sensitization Possible Reactive amines can haptenize proteins, leading to allergic contact dermatitis upon repeated exposure.

Personal Protective Equipment (PPE) Matrix

The "Nitrile Fallacy": Standard 4-mil nitrile gloves are insufficient for prolonged handling of lipophilic amines.[1] The non-polar spiro-ring facilitates migration through the nitrile polymer matrix.[1]

PPE Selection Logic
  • Primary Barrier: Engineering Controls (Fume Hood).[1]

  • Secondary Barrier: PPE tailored to "Breakthrough Time" vs. "Dexterity."[1]

Scenario A: Solid Handling / Weighing (< 100 mg)[1]
  • Gloves: Double-gloved Nitrile (Outer: 5 mil, Inner: 4 mil).[1] Change outer glove immediately upon splash.[1][2]

  • Eye Protection: Chemical Splash Goggles (ANSI Z87.1+).[1] Safety glasses are inadequate due to potential for airborne dust.

  • Body: Standard Lab Coat (Cotton/Poly blend) + Closed-toe shoes.

Scenario B: Solubilization / Synthesis / Spill Cleanup (> 100 mg or Liquid)[1]
  • Gloves: Laminate Film (e.g., Silver Shield / Ansell Barrier) or 0.7mm Butyl Rubber.[1]

    • Why? Laminate offers >480 min breakthrough time for amines and chlorinated solvents (DCM) often used with this compound.[1]

  • Eye Protection: Face Shield over Chemical Splash Goggles.[1]

  • Respiratory: If outside a fume hood (e.g., balance enclosure failure), use a Full-Face Respirator with Multi-Gas Cartridges (OV/AG/P100) .[1] The "AG" (Acid Gas) component is often recommended for amines to neutralize basic vapors.[1]

Visualization: PPE Decision Logic

The following diagram illustrates the decision process for selecting the correct glove material based on the operation.

PPE_Logic Start Operation Type State_Check Physical State? Start->State_Check Solid Solid / Powder State_Check->Solid Weighing Liquid Liquid / Solution State_Check->Liquid Reaction/Cleanup Glove_Nitrile Double Nitrile (5 mil) Change immediately on splash Solid->Glove_Nitrile Low Risk Duration Contact Duration? Liquid->Duration Short Incidental (<5 min) Duration->Short Long Extended / Immersion Duration->Long Short->Glove_Nitrile Glove_Laminate Laminate (Silver Shield) or Butyl Rubber Long->Glove_Laminate Glove_Double Laminate Liner under Nitrile (Dexterity) Glove_Laminate->Glove_Double If dexterity needed

Caption: Decision tree for glove selection emphasizing the transition from Nitrile to Laminate/Butyl based on exposure duration and physical state.

Operational Protocols

Pre-Operational Verification[1]
  • Quenching Agent Ready: Prepare a beaker of dilute acetic acid (5%) or citric acid.[1] Rationale: Immediate neutralization of amine spills.

  • Static Control: Use an ionizing fan if handling the dry powder form.[1] Spiro-compounds often carry static charge, leading to powder scattering.[1]

Weighing & Transfer (Step-by-Step)[1]
  • Setup: Place balance inside a certified chemical fume hood or powder containment enclosure.[1]

  • PPE: Don double nitrile gloves and goggles.[1]

  • Transfer: Use a disposable anti-static spatula.[1] Do not use metal spatulas if the compound is in a salt form that might be hygroscopic and corrosive to steel over time.

  • Dissolution: If preparing a stock solution, add the solvent (e.g., DMSO) to the vial rather than transferring the solid to a flask. This minimizes dust generation.[1][3][4]

  • Wipe Down: Immediately wipe the balance area with a lint-free wipe dampened with ethanol.[1]

Emergency Spill Response

Scenario: 500 mg jar drops and shatters outside the hood.

  • Evacuate: Clear the immediate area (radius 3m).

  • PPE Upgrade: Don Full-Face Respirator (OV/P100) and Silver Shield gloves.[1]

  • Contain: Cover the spill with an Amine-Neutralizing Adsorbent (e.g., citric-acid based spill kit).[1]

    • Warning: Do NOT use strong mineral acids (HCl/H2SO4).[1] Strong acids will hydrolyze the acetal (dioxaspiro) ring, potentially releasing volatile ketones or diols, complicating the cleanup.[1]

  • Collect: Sweep adsorbed material into a hazardous waste bag. Label as "Basic Organic Solid - Toxic."[1]

  • Decontaminate: Wash the surface with 5% Acetic Acid, followed by soap and water.

Visualization: Emergency Response Workflow

Spill_Response Incident Spill Incident Assess Assess Volume/Location Incident->Assess Evacuate Evacuate & Ventilate Assess->Evacuate Outside Hood PPE_Up Don Respirator & Laminate Gloves Evacuate->PPE_Up Neutralize Apply Weak Acid Absorbent (Citric Acid) PPE_Up->Neutralize Warning AVOID Strong Acids (Prevents Hydrolysis) Neutralize->Warning Disposal Hazardous Waste (Tag: Amine) Neutralize->Disposal

Caption: Emergency workflow highlighting the critical chemical incompatibility (Strong Acids) during the neutralization phase.

Waste Disposal & Deactivation[1]

  • Stream: Segregate into Basic Organic Waste . Do not mix with acidic waste streams to prevent exothermic neutralization or precipitation.[1]

  • Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers if the amine is wet/in solution.[1]

  • Labeling: Must explicitly state "Spirocyclic Amine" and "Skin Corrosive."[1]

References

  • National Institute for Occupational Safety and Health (NIOSH). (2023).[1] Pocket Guide to Chemical Hazards: Amines, Aliphatic.[1] Centers for Disease Control and Prevention.[1] [Link][1]

  • PubChem. (n.d.).[1] Compound Summary: 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one (Precursor Data).[1] National Center for Biotechnology Information.[1] [Link]

  • Occupational Safety and Health Administration (OSHA). (2024).[1] Laboratory Safety Guidance: Working with Corrosive Chemicals. U.S. Department of Labor.[1] [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
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N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine
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